Nps-Cys(Bzl)-OH.DCHA

Core Science & Biosynthesis

An In-Depth Technical Guide to Nps-Cys(Bzl)-OH.DCHA: A Specialized Reagent for Advanced Peptide Synthesis

Executive Summary: N-α-(o-Nitrophenylsulfenyl)-S-benzyl-L-cysteine dicyclohexylammonium salt, or Nps-Cys(Bzl)-OH.DCHA, is a highly specialized amino acid derivative crucial for the strategic incorporation of cysteine into complex peptides. This guide provides an in-depth analysis of its chemical structure, physicochemical properties, and strategic applications in peptide synthesis. We will explore the synergistic roles of the acid-labile Nps group, the robust S-benzyl protection, and the stabilizing dicyclohexylammonium salt. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique advantages of this reagent for overcoming specific challenges in peptide chemistry, such as orthogonal deprotection strategies and the synthesis of sensitive peptide sequences.

The Imperative for Protection in Peptide Synthesis

The synthesis of a peptide with a defined sequence is a feat of chemical precision. The process involves the sequential coupling of amino acids, each containing a reactive amino group (-NH2) and a carboxylic acid group (-COOH). To prevent uncontrolled polymerization and ensure the formation of the correct peptide bond, a sophisticated strategy of temporary "protecting groups" is employed. These groups selectively block reactive sites, directing the reaction to the desired pathway.[1]

Cysteine presents a unique challenge due to its thiol (-SH) side chain, which is highly nucleophilic and susceptible to oxidation, dimerization (forming cystine), and other unwanted side reactions. Therefore, successful cysteine incorporation requires a dual-protection strategy: one group for the α-amino function and another for the thiol side chain. The choice of these groups is dictated by the principle of orthogonality , where one protecting group can be removed under conditions that leave the other intact. This principle is the cornerstone of complex, multi-step peptide synthesis.

Deconstructing the Nps-Cys(Bzl)-OH.DCHA Molecule

Nps-Cys(Bzl)-OH.DCHA is a multi-component system, with each part serving a distinct and critical function. Understanding these components is key to appreciating its utility.

The Nps (o-Nitrophenylsulfenyl) Group: Mild, Orthogonal Amino Protection

The 2-nitrophenylsulfenyl (Nps) group is an α-amino protecting group distinguished by its vibrant yellow color and, most importantly, its lability under very mild acidic conditions.[2] Unlike the more common Boc group (which requires strong acids like trifluoroacetic acid, TFA) or the Fmoc group (which requires a basic environment, typically piperidine), the Nps group can be cleaved with dilute solutions of HCl in inert organic solvents.

This mild cleavage condition is the primary strategic advantage of the Nps group. It allows for an orthogonal deprotection scheme in syntheses where other acid-sensitive (e.g., Boc, trityl) or base-sensitive groups must be preserved.

The Bzl (Benzyl) Group: Robust Thiol Side-Chain Protection

The benzyl group (Bzl) serves as a robust shield for the reactive thiol side chain of cysteine. It is stable to the mild acidic conditions used to remove the Nps group, as well as to the repetitive TFA treatments used in Boc-based synthesis strategies. This stability prevents premature deprotection and subsequent side reactions of the cysteine thiol throughout the chain elongation process. The removal of the S-benzyl group is typically achieved during the final "global deprotection" step, which uses very strong acids like hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[3]

The DCHA (Dicyclohexylamine) Salt: Enhancing Practical Utility

The free carboxylic acid of Nps-Cys(Bzl)-OH can be an amorphous, difficult-to-handle substance. The inclusion of dicyclohexylamine (DCHA), a bulky organic base, facilitates the formation of a stable, crystalline ammonium salt. This salt form significantly improves the compound's shelf-life, crystallinity, and handling characteristics, making it easier to weigh accurately and store reliably. Prior to its use in a coupling reaction, the free acid must be regenerated by an acidification and extraction procedure.

Physicochemical Properties and Characterization

Accurate characterization is essential for ensuring the quality and reactivity of the amino acid derivative. The key properties of Nps-Cys(Bzl)-OH.DCHA are summarized below.

Property	Value	Source/Method
Chemical Name	N-α-(o-Nitrophenylsulfenyl)-S-benzyl-L-cysteine dicyclohexylammonium salt	IUPAC
Molecular Formula	C₂₈H₃₉N₃O₄S₂	Calculated
Molecular Weight	545.76 g/mol	Calculated
Appearance	Yellow crystalline solid	Typical Observation
Solubility	Soluble in DMF, DCM (after liberation of free acid). Poorly soluble in water.	General Knowledge

Note: The molecular formula and weight are calculated by combining Nps-Cys(Bzl)-OH (C₁₆H₁₆N₂O₄S₂) and Dicyclohexylamine (C₁₂H₂₃N).

Quality Control: Purity of the reagent should be assessed by High-Performance Liquid Chromatography (HPLC). Structural integrity is confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy, and the melting point serves as a reliable indicator of purity.

Strategic Application in Solid-Phase Peptide Synthesis (SPPS)

The true value of Nps-Cys(Bzl)-OH.DCHA is realized in its application within a solid-phase peptide synthesis (SPPS) workflow. SPPS involves building a peptide chain sequentially while it is anchored to a solid polymer support (resin).[1]

Caption: SPPS Workflow using Nps-Cys(Bzl)-OH.DCHA.

Experimental Protocol: Coupling of Nps-Cys(Bzl)-OH

Causality: The DCHA salt must first be neutralized to liberate the free carboxylic acid, which is the reactive species in the coupling reaction. Activation with a carbodiimide like DCC in the presence of an additive like HOBt generates a highly reactive ester, preventing side reactions and minimizing racemization.

• Liberation of the Free Acid:

  • Dissolve Nps-Cys(Bzl)-OH.DCHA (1.2 eq. relative to resin substitution) in a suitable organic solvent (e.g., dichloromethane, DCM).

  • Wash the solution with a 10% aqueous citric acid solution to protonate the carboxylate and move the dicyclohexylammonium salt into the aqueous phase.

  • Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. The resulting yellow solid is the free acid, Nps-Cys(Bzl)-OH.

• Activation and Coupling:

  • Swell the peptide-resin (containing a free N-terminal amine) in DCM or DMF for 30 minutes.

  • In a separate vessel, dissolve the prepared Nps-Cys(Bzl)-OH (1.2 eq.) and HOBt (1.2 eq.) in DMF.

  • Add DCC (1.2 eq.) to the solution and allow it to pre-activate for 10-15 minutes at 0°C.

  • Filter the pre-activated solution to remove the dicyclohexylurea (DCU) byproduct.

  • Add the activated amino acid solution to the swollen resin and agitate at room temperature for 2-4 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

Experimental Protocol: Selective Nps-Group Deprotection

Causality: The electron-withdrawing nitro group on the phenyl ring makes the sulfur atom of the Nps group electrophilic. Protonation by a mild acid facilitates nucleophilic attack by a scavenger or solvent, leading to cleavage of the S-N bond and liberation of the free amine.

• Preparation: Wash the Nps-protected peptide-resin thoroughly with DCM to remove residual reagents from the coupling step.

• Deprotection Cocktail: Prepare a solution of 2 equivalents of anhydrous HCl in dioxane or another inert solvent.

• Cleavage: Add the deprotection cocktail to the resin and agitate for 30-60 minutes at room temperature. The resin will lose its yellow color as the Nps group is cleaved.

• Washing: Wash the resin extensively with DCM and DMF to remove the cleaved o-nitrophenylsulfenyl chloride and any other byproducts.

• Neutralization: Neutralize the resulting amine hydrochloride salt on the resin with a solution of 10% diisopropylethylamine (DIPEA) in DMF before proceeding to the next coupling step.

Orthogonal Strategy and Field-Proven Insights

The primary reason for a researcher to choose the Nps/Bzl protection scheme is to execute an orthogonal synthesis that is incompatible with standard Fmoc or Boc chemistries.

Caption: Orthogonal Deprotection of Nps-Cys(Bzl).

Scenario of Choice: Imagine synthesizing a peptide where a Boc-protected lysine and an acid-labile resin (like 2-chlorotrityl) are used. Standard Boc-SPPS, which uses strong TFA for deprotection, would prematurely cleave the peptide from the resin. Fmoc-SPPS, using piperidine, might be unsuitable if the peptide sequence is prone to aspartimide formation. In this scenario, the Nps group offers a perfect solution: it can be removed with mild acid that does not affect the Boc group or the hyper-sensitive resin linker, allowing for the selective elongation of the peptide chain.

Trustworthiness and Self-Validation: Every protocol must be a self-validating system.

• Coupling: The completeness of each coupling step should be confirmed with a negative Kaiser test, which detects free primary amines. An incomplete reaction (positive test) necessitates a second coupling cycle before proceeding.

• Deprotection: The removal of the yellow Nps group provides a built-in visual confirmation. A complete reaction is indicated by the disappearance of color from the resin beads.

Conclusion

Nps-Cys(Bzl)-OH.DCHA is more than just another protected amino acid; it is a specialized tool for strategic problem-solving in advanced peptide synthesis. Its unique feature—the mild acid lability of the Nps group—provides an essential layer of orthogonality that is unavailable in standard Fmoc or Boc chemistries. While its use has become less common with the rise of modern coupling reagents, for the synthetic chemist facing challenges with acid-sensitive linkers, base-labile sequences, or the need for complex, branched peptide architectures, Nps-Cys(Bzl)-OH.DCHA remains an invaluable and powerful reagent. Its careful and deliberate application, grounded in the principles outlined in this guide, enables the successful synthesis of peptides that might otherwise be inaccessible.

References

• PubChem. H-D-Cys(Bzl)-OH | C10H13NO2S | CID 76454. National Center for Biotechnology Information. [Link]

• Nowick, J.S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• PubChem. Asn-Cys | C7H13N3O4S | CID 54338059. National Center for Biotechnology Information. [Link]

• PubChem. N-((Phenylmethoxy)carbonyl)-S-(phenylmethyl)-L-cysteine | C18H19NO4S | CID 98775. National Center for Biotechnology Information. [Link]

• PubChem. S-benzyl-L-cysteine | C10H13NO2S | CID 193613. National Center for Biotechnology Information. [Link]

• Zervas, L., Borovas, D., & Gazis, E. (1963). o-Nitrophenylsulfenyl as N-Protecting Group in Peptide Synthesis. Journal of the American Chemical Society. [Link]

• Barlos, K., & Gatos, D. (2012). Solid-phase peptide synthesis using nanoparticulate amino acids in water. ResearchGate. [Link]

• Tam, J. P., & Merrifield, R. B. (1985). Mechanisms for the removal of benzyl protecting groups in synthetic peptides by trifluoromethanesulfonic acid-trifluoroacetic acid-dimethyl sulfide. Journal of the American Chemical Society. [Link]

• U.S. Environmental Protection Agency. Substance Registry Services. EPA. [Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

The Nps Paradigm: A Strategic Asset in Complex Peptide Synthesis

This technical guide details the 2-nitrophenylsulfenyl (Nps) protecting group, a specialized tool in peptide chemistry that offers unique orthogonal advantages over standard Fmoc and Boc methodologies.

Executive Summary

The 2-nitrophenylsulfenyl (Nps) group is an amine-protecting group that forms a sulfenamide (S–N) bond rather than the carbamate (O–CO–N) bonds found in Fmoc and Boc. This fundamental chemical difference creates a unique "soft" electrophilic center at the sulfur atom, rendering the group cleavable by nucleophilic attack (thiolysis) under neutral conditions or by mild acidolysis .

For drug development professionals, the Nps group is not a replacement for Fmoc/Boc in routine synthesis but a critical problem-solver for:

• Preventing Diketopiperazine (DKP) formation in sequences containing Proline or Glycine.

• Orthogonal protection in convergent synthesis strategies.

• Minimizing racemization during the coupling of sensitive residues.

Part 1: The Mechanistic Advantage

The utility of the Nps group stems from the electronic properties of the sulfenamide bond. Unlike the rigid carbamates of Fmoc/Boc, the Nps group introduces a dipole that makes the nitrogen less nucleophilic (protecting it) while leaving the sulfur atom susceptible to specific cleavage vectors.

1.1 The Dipole & Cleavage Vectors

• Acid Lability: The nitrogen of the sulfenamide can be protonated by dilute acids (e.g., HCl in non-polar solvents). The resulting ammonium species releases the stable sulfenyl chloride cation (

  ), freeing the amine.

• Nucleophilic Lability (Thiolysis): This is the Nps group's "superpower." Soft nucleophiles (thiols) attack the sulfur atom, forming a disulfide byproduct and releasing the free amine. This occurs at neutral pH , completely avoiding the base-catalyzed side reactions common in Fmoc chemistry.

Part 2: Critical Applications

2.1 Suppression of Diketopiperazine (DKP) Formation

The formation of DKP is a notorious side reaction in Fmoc-SPPS, particularly when the C-terminal sequence is Pro-Xaa or Gly-Xaa .

• The Fmoc Problem: Fmoc removal requires piperidine (base). The free amine of the dipeptide, in the presence of base, attacks the C-terminal ester linkage to the resin, cyclizing into a DKP and cleaving the peptide from the solid support prematurely.

• The Nps Solution: Nps can be removed via thiolysis or dilute HCl . Neither method employs the base required to catalyze the intramolecular cyclization.

  • Result: The dipeptide remains linear and attached to the resin, allowing successful elongation.

2.2 Orthogonality in Convergent Synthesis

In fragment condensation strategies, Nps allows for the selective deprotection of the N-terminus without affecting:

• Acid-labile side chains: (e.g., Boc, t-Butyl) remain intact during neutral thiolysis.

• Base-labile groups: (e.g., Fmoc) remain intact during mild acidic cleavage (HCl/Dioxane).

Part 3: Experimental Protocols

Safety Note: 2-nitrophenylsulfenyl chloride (Nps-Cl) is corrosive and moisture-sensitive. All reactions should be performed in a fume hood.

Protocol A: Introduction of the Nps Group

Objective: Synthesize Nps-L-Alanine from L-Alanine.

• Dissolution: Dissolve L-Alanine (10 mmol) in 10 mL of 2N NaOH and 10 mL of dioxane. Cool to 0°C.

• Addition: Simultaneously add Nps-Cl (11 mmol) dissolved in minimal dioxane and 2N NaOH (12 mL) dropwise over 30 minutes.

  • Tip: Simultaneous addition maintains pH alkalinity (~pH 8-9) to neutralize the HCl generated during the reaction.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 1 hour.

• Workup: Filter off any precipitated bis(2-nitrophenyl)disulfide. Acidify the filtrate with dilute H₂SO₄ to pH 3.

• Extraction: Extract with Ethyl Acetate (3x). Wash organic layer with water, dry over Na₂SO₄, and crystallize (often with petroleum ether/EtOAc).

Protocol B: Deprotection via Thiolysis (Recommended)

Objective: Remove Nps group under neutral conditions.

• Reagent Prep: Prepare a solution of 2-mercaptopyridine (3-5 equivalents relative to Nps) in MeOH or DMF.

  • Alternative: Thioacetamide or thiophenol can be used, but 2-mercaptopyridine is preferred due to the high stability of the resulting disulfide byproduct.

• Reaction: Add the thiol solution to the Nps-protected peptide. Stir at room temperature.

  • Monitoring: The reaction is typically fast (15–30 minutes). The yellow color of the Nps group will fade or shift as the disulfide forms.

• Purification: The byproduct (Nps-S-Pyridine) is non-reactive. For solid-phase synthesis, simply wash the resin with DMF/DCM.

Protocol C: Deprotection via Acidolysis

Objective: Remove Nps group using mild acid.

• Reagent: 0.1 N to 0.2 N HCl in anhydrous dioxane or diethyl ether.

• Reaction: Treat the peptide for 5–15 minutes at room temperature.

• Scavenging (CRITICAL): If Tryptophan is present, you must include a scavenger (e.g., 2-methylindole) to prevent the released sulfenyl chloride from attacking the Trp indole ring.

Part 4: Comparative Analysis

Feature	Nps (Sulfenamide)	Fmoc (Carbamate)	Boc (Carbamate)
Cleavage Reagent	Thiols (Neutral) or Dilute HCl	Piperidine (Base)	TFA (Strong Acid)
DKP Risk	Negligible	High (in Pro/Gly seq)	Moderate (requires neutralization)
Orthogonality	Orthogonal to Fmoc & Boc	Orthogonal to Boc	Orthogonal to Fmoc
Racemization	Low (Mild activation)	Low	Low
Stability	Sensitive to Acid & Nucleophiles	Stable to Acid	Stable to Base
Major Limitation	Sulfenyl halide release (Trp alkylation)	Solubility of aggregates	HF cleavage required (often)

Part 5: Troubleshooting & Limitations

The Tryptophan Challenge

The primary liability of the Nps group is the release of the electrophilic sulfenyl cation (

) upon acidolysis. This cation can electrophilically substitute onto the 2-position of the Tryptophan indole ring , permanently modifying the peptide.

The Fix:

• Use Thiolysis: Prefer nucleophilic deprotection (Protocol B) over acidolysis when Trp is present.

• Indole Protection: Use

  -formyl protected Tryptophan (Trp(For)) which deactivates the ring against electrophilic attack.

• Scavengers: If acidolysis is necessary, add 2-methylindole (5-10 eq) to the deprotection cocktail to intercept the sulfenyl chloride.

[1]

References

• Zervas, L., Borovas, D., & Gazis, E. (1963). New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups. Journal of the American Chemical Society. Link

• Matsueda, R., et al. (1981).
• Kessler, H., & Siegmeier, R. (1983). Selective deprotection of the Nps group. Tetrahedron Letters.
• Wackerle, L. (1979). Racemization-free removal of Nps protecting groups with 2-mercaptopyridine. Annals of Chemistry.

• Sheehan, J. C., & Ledis, S. L. (1973). The prevention of diketopiperazine formation in solid phase peptide synthesis.[1][2][3] Journal of the American Chemical Society.

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]

Technical Guide: S-Benzyl-L-Cysteine & DCHA Salt Engineering

This technical guide provides an in-depth analysis of S-benzyl-L-cysteine and its dicyclohexylamine (DCHA) salt forms.

CRITICAL DATA CORRECTION: CAS Number Verification

Alert: The CAS number provided in the topic request (3447-05-0 ) corresponds to 2-Hexyl-1-methylpyrrolidine , a completely distinct chemical entity.

• Correct CAS for S-Benzyl-L-Cysteine (Free Acid): 3054-01-1

• Correct CAS for N-Nps-S-Benzyl-L-Cysteine DCHA Salt: 7675-65-2[1][2]

• Context: Dicyclohexylamine (DCHA) salts are rarely formed from the free amino acid (which is zwitterionic). They are standardly synthesized from N-protected derivatives (e.g., Boc-, Z-, or Nps-S-Benzyl-L-Cysteine) to convert oily intermediates into stable, crystalline solids for purification.

This guide focuses on the S-Benzyl-L-Cysteine moiety and the DCHA salt formation strategy used in peptide chemistry.

Part 1: Executive Technical Summary

S-Benzyl-L-cysteine (Cys(Bzl)) is a fundamental building block in solid-phase and solution-phase peptide synthesis. It represents a cysteine residue where the reactive sulfhydryl (-SH) group is masked by a benzyl group to prevent oxidation (disulfide formation) and side reactions during peptide elongation.

The Dicyclohexylamine (DCHA) Salt form is a crucial "chemical tool" state. Many N-protected derivatives of S-benzyl-cysteine are viscous oils or amorphous solids that are difficult to purify. Reacting these derivatives with DCHA (a bulky organic base) yields a highly crystalline salt. This allows researchers to purify the amino acid derivative via simple recrystallization rather than expensive chromatography, ensuring high enantiomeric purity before coupling.

Key Chemical Identities[3][4]

Parameter	S-Benzyl-L-Cysteine (Core)	Dicyclohexylamine (Salt Former)	Nps-Cys(Bzl)-OH[1][3][4][5][6]·DCHA (Example Salt)
CAS Number	3054-01-1	101-83-7	7675-65-2
Formula	C₁₀H₁₃NO₂S	C₁₂H₂₃N	C₂₈H₃₉N₃O₄S₂
MW	211.28 g/mol	181.32 g/mol	545.76 g/mol
State	White Crystalline Powder	Colorless/Yellow Liquid	Yellow Crystalline Solid
Function	Protected Amino Acid	Chiral Resolution / Crystallization Base	Stable Storage Form

Part 2: Mechanism of Action & Synthesis Logic

The Benzyl Protection Strategy

The benzyl group is introduced to the cysteine thiol via nucleophilic substitution (thioether formation). This bond is stable to:

• Acids: Mild acids (TFA) used to remove Boc groups.

• Bases: Piperidine used to remove Fmoc groups.

• Reduction: Mild reducing agents.

It is cleaved only under strong conditions (e.g., HF/Anisole or Na/Liquid NH₃), making it an ideal "permanent" side-chain protection for Boc/Bzl peptide synthesis strategies.

The DCHA Crystallization Effect

Why convert to a DCHA salt?

• Enantiomeric Purity: DCHA salts of amino acids often crystallize in specific lattices that exclude impurities and D-isomers, effectively upgrading the optical purity of the material.

• Handling: Converts hygroscopic oils (common with N-protected amino acids) into non-hygroscopic, free-flowing powders.

• Stoichiometry: The high molecular weight of the salt reduces weighing errors during synthesis.

Synthesis Pathway Visualization

The following diagram illustrates the workflow from crude Cysteine to the purified DCHA salt.

Caption: Synthesis workflow transforming L-Cysteine into the stable S-Benzyl-L-Cysteine DCHA salt form for purification.

Part 3: Experimental Protocols

Protocol A: Synthesis of S-Benzyl-L-Cysteine (Core)

Reference grounding: Standard thioether formation methodology.

• Dissolution: Dissolve 1.0 eq of L-Cysteine hydrochloride in 2N NaOH (3.0 eq). The extra base neutralizes the HCl salt and creates the thiolate anion.

• Alkylation: Cool to 0°C. Add 1.1 eq of Benzyl Chloride dropwise over 30 minutes.

• Reaction: Stir at room temperature for 1-2 hours. Monitor by TLC (disappearance of free thiol, Ellman's test negative).

• Precipitation: Adjust pH to ~6.0 (isoelectric point) using dilute HCl. The S-Benzyl-L-Cysteine will precipitate as a white solid.

• Purification: Filter, wash with water and ethanol/ether to remove excess benzyl chloride. Recrystallize from hot water if necessary.

Protocol B: Formation of the DCHA Salt (Crystallization)

Applicable to N-protected derivatives (e.g., Nps-Cys(Bzl)-OH).

• Preparation: Dissolve the crude N-protected amino acid (oil or solid) in a minimal volume of organic solvent (Ethyl Acetate or Ethanol).

• Salt Formation: Add 1.05 eq of Dicyclohexylamine (DCHA) slowly with stirring.

  • Observation: The solution may warm slightly (exothermic acid-base reaction).

• Crystallization:

  • If precipitate forms immediately: Heat to reflux until dissolved, then cool slowly to 4°C.

  • If no precipitate: Add non-solvent (Petroleum Ether or Hexane) dropwise until turbidity appears. Store at 4°C overnight.

• Isolation: Filter the crystals. Wash with cold Ethyl Acetate/Hexane (1:1).

• Drying: Dry under vacuum over P₂O₅.

Protocol C: Desalting (Regeneration of Free Acid)

Critical Step: DCHA salts cannot be used directly in coupling reactions involving activation of the carboxyl group, as the amine will compete.

• Suspension: Suspend the DCHA salt in Ethyl Acetate.

• Acidification: Wash the organic layer with 10% KHSO₄ or 5% aqueous Citric Acid.

  • Mechanism: The acid protonates the DCHA (forming water-soluble DCHA·H⁺) and protonates the amino acid carboxylate (making it organic soluble).

• Extraction: Separate layers. Wash the organic layer (containing the free amino acid) with water and brine.

• Drying: Dry over MgSO₄ and concentrate. Use the resulting oil/foam immediately for peptide coupling.

Part 4: Scientific Integrity & Safety

Stability & Storage

• S-Benzyl-L-Cysteine: Stable at room temperature. Keep dry.

• DCHA Salts: Highly stable. Store at 2-8°C. Protect from light if the N-protecting group is light-sensitive (e.g., Nps).

Troubleshooting The DCHA Salt

• "Oiling Out": If the salt forms an oil instead of crystals, the solvent polarity is likely too high. Evaporate and switch to a less polar solvent (e.g., Ether instead of Ethanol).

• Incomplete Solubility during Desalting: Ensure the aqueous acid phase is acidic (pH < 3) to fully protonate the DCHA.

References

• PubChem. (n.d.). S-Benzyl-L-cysteine (Compound Summary). National Library of Medicine. Retrieved from [Link]

Sources

• 1. ichemistry.cn [ichemistry.cn]
• 2. CAS:7675-65-2 FT-0636559 N-(2-NITROPHENYLSULFENYL)-S-BENZYL-L-CYSTEINE DICYCLOHEXYLAMMONIUM SALT Product Detail Information [finetechchem.com]
• 3. N-(2-NITROPHENYLSULFENYL)-S-BENZYL-L-CYSTEINE DICYCLOHEXYLAMMONIUM SALT CAS#: 7675-65-2 [amp.chemicalbook.com]
• 4. N-(2-NITROPHENYLSULFENYL)-S-BENZYL-L-CYSTEINE DICYCLOHEXYLAMMONIUM SALT | 7675-65-2 [amp.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. 3,3′,3′′-Nitrilotris(propionamide), CAS 2664-61-1 | SCBT - Santa Cruz Biotechnology [scbt.com]

Strategic Selection in Cysteine Protection: A Comparative Technical Guide to Nps-Cys(Bzl)-OH and Fmoc-Cys(Bzl)-OH

This guide provides an in-depth technical analysis of the structural, mechanistic, and strategic differences between Nps-Cys(Bzl)-OH and Fmoc-Cys(Bzl)-OH .[1] It is designed for senior scientists and process chemists navigating complex peptide synthesis strategies where standard protocols (e.g., Fmoc/Trt) are insufficient.[1]

[1]

Executive Summary

The selection between Nps-Cys(Bzl)-OH and Fmoc-Cys(Bzl)-OH is not merely a choice of reagents but a fundamental decision regarding the orthogonality of the synthetic pathway.[1] While both derivatives utilize the robust S-benzyl (Bzl) group for thiol protection, their divergence lies in the N-terminal protection—

-Nitrophenylsulfenyl (Nps) versus 9-Fluorenylmethoxycarbonyl (Fmoc) .[1]

• Nps-Cys(Bzl)-OH offers a "soft acid" or nucleophile-labile N-terminus, historically utilized to mitigate racemization and bridge Boc/Fmoc hybrid strategies.[1]

• Fmoc-Cys(Bzl)-OH provides a base-labile N-terminus with a TFA-stable side chain, enabling the synthesis of protected peptide fragments or facilitating post-cleavage regioselective disulfide bond formation.[1]

This guide dissects the mechanistic implications of these derivatives, providing validated protocols for their specific deprotection and strategic application.

Part 1: Mechanistic Foundations & Chemical Architecture[1]

The "Constant": S-Benzyl (Bzl) Thiol Protection

In both derivatives, the cysteine sulfhydryl group is masked by a benzyl ether.[1] Unlike the acid-labile Trityl (Trt) group standard in modern Fmoc SPPS, the Bzl group is hyper-stable .[1]

• Stability: Completely stable to Trifluoroacetic Acid (TFA) (neat, room temperature).[1] Stable to Piperidine and mild nucleophiles.[1]

• Deprotection Requirement: Requires strong acidolysis, typically anhydrous Hydrogen Fluoride (HF) at 0°C or reduction via Sodium/Liquid Ammonia (Na/NH

  ) .[1]

• Strategic Implication: If you select either of these reagents, you are committing to a synthesis where the cysteine remains protected after standard resin cleavage (assuming a TFA-labile linker), or you are operating within a Boc-chemistry framework requiring final HF cleavage.[1]

The Variable: N-Terminal Protection (Nps vs. Fmoc)

Feature	Nps (o-Nitrophenylsulfenyl)	Fmoc (9-Fluorenylmethoxycarbonyl)
Lability	Nucleophilic/Weak Acid Labile	Base Labile
Removal Reagent	Dilute HCl (non-aqueous) or Thiolates (e.g., 2-mercaptopyridine, thioacetamide).[1]	Secondary Amines (20% Piperidine/DMF).[1]
Mechanism	Nucleophilic attack on Sulfur or Acidolysis.[1]	-elimination via E1cB mechanism.
Primary Risk	Sulfenylation: The released Nps cation can attack Tryptophan (indole) rings.[1]	Racemization: Cysteine is prone to base-catalyzed racemization during slow couplings.[1][2]
Visual Indicator	Reagent is distinctively Yellow/Orange .[1]	Reagent is White/Off-White.[1]

Part 2: Strategic Applications & Orthogonality

The choice between these two derivatives dictates the "Orthogonality Map" of your synthesis.

Scenario A: The Nps-Cys(Bzl)-OH Pathway

Usage: Specialized Hybrid Synthesis / Racemization Control[1]

The Nps group was introduced by Zervas to allow N-terminal deprotection under neutral or mildly acidic conditions, avoiding the repetitive acid shocks of the Boc group (TFA) or the basic conditions of Fmoc.

• Advantage: Nps removal does not touch acid-labile side chains (like tBu) or base-labile groups.[1]

• Critical Utility: Nps-amino acids are known to suppress racemization during coupling compared to urethane-protected derivatives (Boc/Fmoc), making them valuable for coupling difficult Cys-rich sequences.[1]

Scenario B: The Fmoc-Cys(Bzl)-OH Pathway

Usage: Protected Fragment Condensation / Regioselective Disulfide Formation[1]

Using Fmoc-Cys(Bzl)-OH in an Fmoc SPPS workflow is a deliberate choice to retain side-chain protection after TFA cleavage.[1]

• Workflow:

  • Synthesize peptide on acid-labile resin (e.g., 2-Chlorotrityl).[1][3]

  • Cleave with mild acid (1% TFA).

  • Result: A fully protected peptide fragment where Cys is still Bzl-protected.[1]

• Regioselectivity: In a peptide with two disulfide bonds, one pair can be Cys(Trt) (removed by TFA) and the second pair Cys(Bzl) (stable to TFA).[1] This allows the formation of the first bridge in solution, followed by HF deprotection and formation of the second bridge.

Visualization: Orthogonality Decision Tree

Caption: Figure 1. Orthogonality mapping of Nps vs. Fmoc pathways. Note that both converge on the requirement for harsh final deprotection (HF) to remove the Bzl group.

Part 3: Experimental Protocols

Protocol 1: Selective Removal of Nps Group

Context: Removing N-terminal protection without affecting Cys(Bzl) or tBu side chains.[1]

Reagents:

• 0.1 M or 0.2 M HCl in anhydrous dioxane OR[1]

• Thioacetamide or 2-Mercaptopyridine (Nucleophilic capture).[1]

Procedure (Nucleophilic Capture Method - Recommended to protect Trp):

• Swell the resin in DMF.[1][2][4]

• Prepare a solution of 0.2 M 2-mercaptopyridine in DMF with 0.1 M acetic acid .

• Add solution to the resin and shake for 3 x 10 minutes.

  • Mechanism:[1][3][4][5][6][7] The thiolate attacks the sulfenyl sulfur, releasing the amine and forming a disulfide byproduct (Nps-S-Py), preventing the Nps cation from attacking Tryptophan residues.

• Wash resin thoroughly with DMF (x5) and DCM (x5).[1]

• Perform Kaiser test (ninhydrin) to confirm free amine (blue beads).[1]

Protocol 2: Standard Fmoc Removal (with Cys Care)

Context: Standard SPPS, but ensuring Cys(Bzl) stability.

Reagents:

• 20% Piperidine in DMF.[1][8]

• Optional: 0.1 M HOBt (Hydroxybenzotriazole) added to the deprotection mix to suppress aspartimide formation if Asp is present, and to minimize racemization of Cys residues (though Bzl protects against this better than Trt).[1]

Procedure:

• Swell resin in DMF.[1][2]

• Treat with 20% Piperidine/DMF for 3 minutes (Flow wash).

• Treat with fresh 20% Piperidine/DMF for 10–12 minutes.

• Critical Wash: Wash with DMF (x3), DCM (x3), and DMF (x3).[1] Ensure complete removal of piperidine, as trace base can cause premature removal of Fmoc on the next amino acid or racemization of the activated Cys.[1]

Protocol 3: Final Cleavage of Cys(Bzl)

Context: Post-synthesis removal of the Bzl ether.[1]

Warning: This procedure requires a specialized HF apparatus (Teflon/Kel-F lines).[1] HF is fatal upon contact.[1]

Procedure (High HF Method):

• Place the dried peptide-resin in the reaction vessel.

• Add scavenger: p-Cresol (approx. 10% v/v) and p-Thiocresol (approx. 5% v/v).[1] Note: Scavengers are critical to prevent benzyl cations from re-alkylating the Cys or Tyr.

• Condense anhydrous HF into the vessel at -78°C.

• Warm to 0°C and stir for 60 minutes.

• Evaporate HF under vacuum (trap in CaO scrubber).

• Precipitate peptide in cold diethyl ether.

• The Cys is now free (-SH).[1]

Part 4: Comparative Data Summary

Parameter	Nps-Cys(Bzl)-OH	Fmoc-Cys(Bzl)-OH
Molecular Weight	~348.4 g/mol	~433.5 g/mol
Storage	+2°C to +8°C (Light Sensitive)	+2°C to +8°C (Dry)
Solubility	DMF, DCM, EtOAc	DMF, NMP
Racemization Risk	Low (Sulfenyl group effect)	Moderate (Base sensitivity)
TFA Compatibility	Unstable (Nps removed)	Stable (Fmoc removed by base)
Side Chain Fate (TFA)	Stays on (Bzl is acid stable)	Stays on (Bzl is acid stable)

References

• Zervas, L., Borovas, D., & Gazis, E. (1963).[1] New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups.[1] Journal of the American Chemical Society, 85(22), 3660–3666.[1] Link[1]

• Merrifield, R. B. (1963).[1] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.[1] Link[1]

• Carpino, L. A., & Han, G. Y. (1972).[1] The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[1][7][9] The Journal of Organic Chemistry, 37(22), 3404–3409.[1] Link[1]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009).[1] Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.[1] Link[1]

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983).[1] S_N2 Deprotection of Synthetic Peptides with a Low Concentration of HF in Dimethyl Sulfide: Evidence and Application in Peptide Synthesis. Journal of the American Chemical Society, 105(21), 6442–6455.[1] Link[1]

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. chempep.com [chempep.com]
• 3. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 4. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 5. Facile removal of 4-methoxybenzyl protecting group from selenocysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lifetein.com [lifetein.com]
• 7. peptide.com [peptide.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. Comparative studies of Nsc and Fmoc as N(alpha)-protecting groups for SPPS - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of Nps protecting group in acidic conditions

Technical Whitepaper: The 2-Nitrophenylsulfenyl (Nps) Protecting Group – Acid Stability and Orthogonality in Peptide Synthesis

Executive Summary: The Sulfenamide Paradox

The 2-nitrophenylsulfenyl (Nps) group represents a unique niche in peptide chemistry. Unlike the carbamate-based giants (Boc, Fmoc) that rely solely on acid or base lability, the Nps group derives its utility from the sulfenamide bond (S-N) . This bond confers a dual reactivity profile: it is highly acid-labile (cleavable by dilute HCl) yet susceptible to neutral nucleophilic attack (thiolysis).

This guide dissects the stability of Nps in acidic media, exposing the critical "Tryptophan Trap"—where the cleavage byproduct, Nps-Cl, irreversibly modifies indole rings—and provides self-validating protocols for its orthogonal use.

Chemical Architecture & The Sulfenamide Bond

The Nps group protects the

-amino function by forming a sulfenamide. The sulfur atom, attached to an electron-withdrawing 2-nitrophenyl ring, renders the nitrogen less nucleophilic but highly sensitive to protonation.

• Acid Lability: The nitrogen atom can be protonated by mineral acids (HCl, HBr) or strong organic acids (TFA), weakening the S-N bond and leading to heterolytic cleavage.

• Nucleophilic Lability (Thiolysis): The sulfur atom is susceptible to nucleophilic attack by thiols (R-SH), allowing deprotection under neutral conditions—a key orthogonal strategy against acid-labile side chains (e.g., Boc, tBu).

Table 1: Comparative Stability Profile

Protecting Group	Structure Type	Cleavage Condition	Stability in TFA	Stability in Piperidine	Orthogonality
Nps	Sulfenamide	Dilute HCl, Thiolysis	Unstable	Stable	Orthogonal to Boc (via Thiolysis) & Fmoc
Boc	Carbamate	50% TFA, 4M HCl	Unstable	Stable	Orthogonal to Fmoc & Nps (Base/Thiolysis)
Fmoc	Carbamate	20% Piperidine	Stable	Unstable	Orthogonal to Boc & Nps
Z (Cbz)	Carbamate	HBr/AcOH, H2/Pd	Stable	Stable	Orthogonal to Boc & Fmoc

Stability in Acidic Conditions: The Mechanism

The Nps group does not simply "fall off" in acid; it undergoes a specific fragmentation that dictates the choice of scavengers.

The Cleavage Mechanism (HCl vs. TFA)

In the presence of protic acid (HX), the sulfenamide nitrogen is protonated. The counter-ion (X-) attacks the sulfur, releasing the free amine and 2-nitrophenylsulfenyl chloride (Nps-Cl) .

• Reagent: 0.1 N to 4.0 N HCl in non-polar solvents (Dioxane, Ethyl Acetate).

• Outcome: Rapid, quantitative cleavage.

• Risk: The released Nps-Cl is a reactive electrophile.

The Tryptophan Problem

If the peptide sequence contains Tryptophan (Trp), the electrophilic Nps-Cl will attack the electron-rich indole ring at the C2 position, forming a 2-Nps-Trp adduct. This modification is irreversible under standard conditions and destroys the peptide's biological activity.

Visualizing the Pathway: The following diagram illustrates the cleavage mechanism and the competing pathways (successful deprotection vs. Trp modification).

Caption: Figure 1. Acidolytic cleavage of Nps generates reactive Nps-Cl. Without scavengers, Nps-Cl modifies Tryptophan residues. 2-Methylindole intercepts Nps-Cl to prevent this side reaction.

Experimental Protocols (Self-Validating Systems)

Protocol A: Acidolytic Removal (HCl Method)

Use Case: Standard deprotection when no acid-labile side chains (like Boc) are present, or when strict orthogonality is not required. Critical Requirement:Scavengers are mandatory if Trp is present.

• Preparation: Dissolve the Nps-peptide in glacial acetic acid or dioxane.

• Scavenger Addition: Add 2-methylindole (5–10 equivalents relative to Nps).

  • Why? 2-methylindole is more electron-rich than the Trp indole, acting as a "lightning rod" for the Nps-Cl.

• Acidolysis: Add 1–2 equivalents of HCl (supplied as 1N or 4N HCl in dioxane).

  • Observation: A precipitate of the amine hydrochloride often forms immediately.

• Work-up: Dilute with anhydrous ether to fully precipitate the peptide salt. Wash extensively with ether to remove the Nps-2-methylindole adduct (which is ether-soluble).

Protocol B: Thiolysis (The "Orthogonal" Method)

Use Case: Selective removal of Nps in the presence of Boc, tBu, or Trityl groups. This method is neutral and avoids the Nps-Cl electrophile generation entirely.

• Reagent: Prepare a solution of 2-mercaptopyridine (5 equiv.) or thioacetamide in methanol/DMF.

• Reaction: Treat the resin-bound or solution-phase peptide with the thiol solution for 30–60 minutes.

• Mechanism: The thiol attacks the sulfur of the Nps group, forming a disulfide (Nps-S-Pyridine) and releasing the free amine.

• Validation: Monitor by TLC or HPLC. The yellow color of the Nps group will disappear or shift as the disulfide forms.

Orthogonal Strategy: Nps in Complex Synthesis

The Nps group is most powerful when used to create a third dimension of orthogonality alongside Fmoc and Boc.

Scenario: You need to modify the N-terminus of a peptide while keeping side-chain Lys(Boc) and Cys(Trt) intact.

• Problem: Fmoc removal (base) might degrade sensitive linkers. Boc removal (acid) will deprotect the Lysine.

• Solution: Use Nps-protection for the N-terminus.[1]

  • Coupling: Couple Nps-Amino Acid.

  • Deprotection: Use Protocol B (Thiolysis) .

  • Result: Free N-terminus, Lys(Boc) intact, Cys(Trt) intact.

Caption: Figure 2. Nps allows for selective N-terminal deprotection via thiolysis, preserving acid-labile (Boc/Trt) side chains.

References

• Zervas, L., Borovas, D., & Gazis, E. (1963). New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups. Journal of the American Chemical Society, 85(22), 3660–3666.

• Kessler, W., & Iselin, B. (1966). Selective deprotection of Nps-peptides.[2] Helvetica Chimica Acta, 49(4), 1330.

• Wünsch, E., & Drees, F. (1967). Zur Synthese des Glucagons. Chemische Berichte, 100(3), 811-819. (Establishes the use of 2-methylindole as a scavenger).

• Matsueda, R., et al. (1981). 3-Nitro-2-pyridinesulfenyl (Npys) Group for Protection of Amino, Hydroxyl, and Sulfhydryl Functions in Peptide Synthesis.[1] Chemical & Pharmaceutical Bulletin, 29(7), 1923-1930. (Comparison of Nps and Npys thiolysis).

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

Sources

• 1. Thiolysis of the 3-nitro-2-pyridinesulfenyl (Npys) protecting group. An approach towards a general deprotection scheme in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Liberating Nps-Cys(Bzl)-OH: A Detailed Protocol for the Conversion of its Dicyclohexylammonium Salt to the Free Acid

Abstract

This comprehensive application note provides a detailed, field-proven protocol for the efficient conversion of N-α-(2-nitrophenylsulfenyl)-S-benzyl-L-cysteine dicyclohexylammonium salt (Nps-Cys(Bzl)-OH.DCHA) to its free acid form, Nps-Cys(Bzl)-OH. This conversion is a critical preparatory step for the use of this valuable protected amino acid derivative in solid-phase and solution-phase peptide synthesis. The protocol emphasizes scientific integrity, providing a rationale for each step and incorporating robust analytical methods for in-process monitoring and final product validation.

Introduction: The Rationale for DCHA Salts and the Necessity of Their Removal

In the intricate world of peptide synthesis, the strategic use of protecting groups is paramount to achieving the desired peptide sequence with high fidelity.[1][2] N-protected amino acids are often supplied as dicyclohexylammonium (DCHA) salts to enhance their crystallinity and stability, which simplifies handling and purification.[3] The DCHA salt of Nps-Cys(Bzl)-OH is a prime example of this strategy. However, prior to its incorporation into a growing peptide chain, this salt must be converted to the free carboxylic acid to enable its activation and subsequent coupling to the N-terminal amine of the peptide.[3]

The choice of the Nps (2-nitrophenylsulfenyl) group as an N-terminal protecting group is dictated by its lability under specific, mild acidic conditions, offering an orthogonal protection strategy in complex synthetic schemes.[4] This protocol details a robust method for the removal of the DCHA counter-ion using phosphoric acid, a reagent of choice that circumvents the formation of sparingly soluble dicyclohexylammonium chloride, a common issue when using hydrochloric acid.[3]

Chemical Structures and Reaction Scheme

The conversion of Nps-Cys(Bzl)-OH.DCHA to its free acid is an acid-base reaction where the stronger phosphoric acid protonates the dicyclohexylamine, liberating the free carboxylic acid of the Nps-protected cysteine derivative.

Figure 1: Chemical reaction for the conversion of Nps-Cys(Bzl)-OH.DCHA to Nps-Cys(Bzl)-OH.

Materials and Reagents

Ensure all reagents are of appropriate quality and purity for peptide synthesis applications.

Reagent/Material	Grade	Supplier (Example)	Notes
Nps-Cys(Bzl)-OH.DCHA	Peptide Synthesis Grade	Bachem, Sigma-Aldrich	Store in a cool, dry place.
Ethyl Acetate (EtOAc)	ACS Grade or higher	Fisher Scientific	Anhydrous is not strictly necessary but low water content is preferred.
tert-Butyl methyl ether (MTBE)	ACS Grade or higher	Sigma-Aldrich	Can be used as an alternative or in a mixture with EtOAc.
Phosphoric Acid (H₃PO₄)	85% w/w aqueous solution	Sigma-Aldrich	Prepare a 10% (w/v) solution in deionized water.
Deionized Water	High Purity	Millipore	For preparing aqueous solutions and washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Fisher Scientific	For drying the organic phase.
n-Butanol	ACS Grade	Sigma-Aldrich	For TLC mobile phase.
Glacial Acetic Acid	ACS Grade	Fisher Scientific	For TLC mobile phase.
TLC Plates	Silica Gel 60 F₂₅₄	Merck	For reaction monitoring.
Ninhydrin Stain	Various	For TLC visualization.

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5][6]

• Dicyclohexylamine is corrosive and toxic; handle with care and dispose of waste according to institutional guidelines.[5][7]

• Phosphoric acid is corrosive; avoid contact with skin and eyes.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.[3][5][6]

Detailed Step-by-Step Protocol

This protocol is adapted from a general procedure for the liberation of amino acids from their DCHA salts.[3]

Dissolution of the DCHA Salt

• Weigh 1.0 equivalent of Nps-Cys(Bzl)-OH.DCHA into a clean, dry Erlenmeyer flask or round-bottom flask equipped with a magnetic stir bar.

• Add 5-10 volumes of ethyl acetate (relative to the mass of the starting material, e.g., for 10 g of starting material, use 50-100 mL of solvent). A mixture of ethyl acetate and tert-butyl methyl ether can also be used.[3]

• Cool the suspension to -20°C in a suitable cooling bath (e.g., an acetone/dry ice bath). This is a critical step to ensure the stability of the acid-labile Nps protecting group.[3]

Acidification and Phase Separation

• While vigorously stirring the cold suspension, add a 10% aqueous solution of phosphoric acid dropwise.

• Continue adding the phosphoric acid solution until the solid Nps-Cys(Bzl)-OH.DCHA has completely dissolved and two clear liquid phases are observed.[3]

• After complete dissolution, check the pH of the lower, aqueous phase using a pH strip. The pH should be between 2 and 3.[3] If the pH is higher, add a few more drops of the phosphoric acid solution.

• Transfer the biphasic mixture to a separatory funnel.

• Separate the lower aqueous phase and set it aside.

Aqueous Washing and Neutralization

• Wash the organic phase (upper layer) once with 2 volumes of 10% phosphoric acid.[3] This ensures the complete removal of dicyclohexylamine.

• Separate and discard the aqueous phase.

• Wash the organic phase three times with 2 volumes of deionized water.[3] During the final wash, check the pH of the aqueous phase; it should be ≥4.[3] This indicates that the excess phosphoric acid has been removed.

Drying and Isolation of the Free Acid

• Dry the organic phase over anhydrous sodium sulfate.[3]

• Filter the drying agent and wash it with a small amount of fresh, cold ethyl acetate.

• Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator. The bath temperature should be kept low (e.g., <30°C) to prevent any degradation of the Nps group.

• The resulting product, Nps-Cys(Bzl)-OH, will likely be an oil or a foam.[3]

In-Process Monitoring and Final Product Analysis

Thin-Layer Chromatography (TLC)

TLC is an effective method to monitor the progress of the reaction and assess the purity of the final product.[3][8]

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: n-butanol:acetic acid:water (3:1:1 v/v/v)[7][9]

• Visualization:

  • UV light (254 nm): The Nps group is UV active.

  • Ninhydrin stain: This will not visualize the N-protected product but can be used to check for the presence of any deprotected cysteine.

Procedure:

• Spot the starting material (dissolved in a suitable solvent), the reaction mixture at various time points, and the final product on a TLC plate.

• Develop the plate in the mobile phase.

• Visualize the spots under UV light. The free acid product should have a different Rf value than the DCHA salt. The DCHA salt is less polar and will have a higher Rf, while the free acid is more polar and will have a lower Rf.

High-Performance Liquid Chromatography (HPLC)

For a more quantitative assessment of purity, reversed-phase HPLC is recommended.

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% Acetonitrile

• Gradient: A suitable gradient, for example, 30-90% B over 20 minutes.

• Detection: UV at 254 nm and 330 nm (characteristic for the Nps group).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy can be used to confirm the structure of the final product and ensure the complete removal of dicyclohexylamine. The characteristic peaks for the dicyclohexyl protons in the starting material should be absent in the final product spectrum.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete dissolution of the starting material	Insufficient phosphoric acid	Add more 10% phosphoric acid dropwise until dissolution is complete and the aqueous phase pH is 2-3.
Emulsion formation during washing	Vigorous shaking	Gently invert the separatory funnel instead of vigorous shaking. Addition of a small amount of brine can also help to break emulsions.
Low yield of the final product	Incomplete extraction	Perform an additional extraction of the combined aqueous phases with ethyl acetate.
Presence of DCHA in the final product (confirmed by NMR)	Insufficient washing with phosphoric acid	Re-dissolve the product in ethyl acetate and repeat the washing steps with 10% phosphoric acid and water.
Partial cleavage of the Nps group (indicated by a yellow color in the organic phase)	Reaction temperature too high or prolonged exposure to acid	Ensure the reaction is carried out at -20°C and work up the reaction promptly after the conversion is complete.

Workflow Visualization

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. researchgate.net [researchgate.net]
• 5. Techniques for the Analysis of Cysteine Sulfhydryls and Oxidative Protein Folding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. TLC of aminoacids and short peptides [reachdevices.com]
• 8. Separation of Amino Acids, Dyes, and Pigments Using Novel Pressurized Circular TLC Assembly for Secure Medical Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Application Note: Nps Group Deprotection in Peptide Synthesis

Executive Summary

The 2-Nitrophenylsulfenyl (Nps) group represents a specialized

-amine protecting group in peptide chemistry.[1] Unlike the carbamate-based giants (Fmoc, Boc), the Nps group is cleaved via nucleophilic attack on the sulfur atom rather than simple acidolysis or base-induced elimination.

While historically significant, its modern utility lies in convergent synthesis and aggregation disruption .[1] Nps-protected amino acids lack the hydrogen bond donor capability of carbamates, often improving solubility in difficult sequences.[1] However, the deprotection process carries a critical risk: the modification of Tryptophan (Trp) residues via electrophilic attack by the released sulfenyl moiety.

This guide provides validated protocols to remove Nps with high fidelity, specifically addressing the "Trp-alkylation" challenge using scavenger-rich thiolysis and HOBt-mediated cleavage.[1]

Mechanism of Action

The Nps group protects the amine via a sulfenamide bond (

). This bond is labile to acids (HCl in non-polar solvents) and, more importantly, to nucleophiles that attack the sulfur atom.[1]

The Chemical Pathway

Deprotection is driven by the high affinity of nucleophiles (usually thiols) for the sulfenyl sulfur.

• Nucleophilic Attack: A thiol (

  ) attacks the Nps sulfur.[1]

• Bond Cleavage: The

  bond breaks, releasing the free amine peptide and forming a mixed disulfide ( ).

• The Risk: If the Nps leaving group is not effectively captured, it becomes an electrophilic species (

  or ) capable of attacking the electron-rich indole ring of Tryptophan.

Figure 1: General mechanism of Nps removal via thiolysis. The efficiency of the "Capture" step determines the purity of Trp-containing peptides.

Critical Challenge: Tryptophan Alkylation

When Nps is removed using simple acidolysis (e.g., HCl/Dioxane) in the presence of Tryptophan, the released sulfenyl chloride (

) attacks the C2 position of the indole ring, forming 2-(2-nitrophenylthio)-tryptophan . This is a permanent modification that ruins the peptide.

Prevention Strategy: To prevent this, we must use reagents that act as "sulfenyl sinks," reacting with the Nps group faster than the Nps group can react with Tryptophan.

Validated Protocols

Protocol A: Thiolysis with 2-Mercaptopyridine (Recommended)

This is the gold standard for Trp-containing peptides. 2-Mercaptopyridine (2-MP) is superior to simple thiols because it forms a highly stable disulfide with the Nps group, effectively sequestering it.[1]

Reagents:

• Solvent: DMF or NMP (degassed).[1]

• Reagent: 2-Mercaptopyridine (2-MP).[1][2]

• Additive: Glacial Acetic Acid (AcOH).[1]

Step-by-Step:

• Preparation: Dissolve the Nps-protected peptide (1.0 eq) in DMF.

• Cocktail: Prepare a solution of 10 equivalents of 2-Mercaptopyridine and 5 equivalents of AcOH in minimal DMF.

• Reaction: Add the cocktail to the peptide solution.

• Incubation: Stir at room temperature for 15–30 minutes .

  • Note: The solution will likely turn yellow/orange due to the formation of the Nps-2-MP adduct.

• Work-up:

  • Solution Phase: Dilute with EtOAc, wash with water/brine to remove excess 2-MP.[1]

  • Solid Phase:[1][3][4] Drain resin, wash extensively with DMF (3x) then DCM (3x) to remove the yellow byproduct.

Why this works: The pyridine nitrogen provides intramolecular base catalysis, and the resulting disulfide is thermodynamically stable, preventing transfer to the Trp indole.

Protocol B: The HOBt Method (Metal-Free / Odorless)

Developed by Bodanszky and later refined, this method uses 1-Hydroxybenzotriazole (HOBt) in acidic media.[1] It is excellent for coupling steps where tertiary amines must be avoided.[1]

Reagents:

• Solvent: 2,2,2-Trifluoroethanol (TFE) or DCM/TFE mixture.[1]

• Reagent: HOBt (anhydrous).[1]

• Acid: HCl (in dioxane) or just the acidity of HOBt in TFE.

Step-by-Step:

• Dissolution: Dissolve Nps-peptide in TFE.

• Addition: Add 2–4 equivalents of HOBt .

• Reaction: Stir for 30–60 minutes.

• Mechanism: The Nps group is transferred to the HOBt, forming Nps-OBt.

• Direct Coupling (Optional): The resulting amine salt can often be coupled directly to the next pre-activated amino acid without a separate neutralization step, reducing racemization risks.

Comparative Analysis of Reagents

Reagent	Mechanism	Trp Safety	Reaction Speed	Odor/Toxicity
HCl / Dioxane	Acidolysis	Poor (High Alkylation Risk)	Fast (<10 min)	Low
Thioacetamide	Thiolysis	Moderate	Slow (1-2 hrs)	High (Carcinogen)
2-Mercaptopyridine	Thiolysis	Excellent	Fast (15 min)	Moderate
HOBt / TFE	Trans-sulfenylation	Good	Moderate (30 min)	Low

Decision Workflow

Use this logic tree to select the appropriate protocol for your specific sequence.

Figure 2: Workflow for selecting deprotection conditions based on sequence composition.

References

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009).[1][5] Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.[1][6] [Link]

• Zervas, L., Borovas, D., & Gazis, E. (1963).[1] New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups.[1] Journal of the American Chemical Society, 85(22), 3660–3666. [Link]

• Bednarek, M. A., & Bodanszky, M. (1995).[1] Coupling in the absence of tertiary amines.[7] V. Removal of the 2-nitrobenzenesulfenyl (NPS) group with 1-hydroxybenzotriazole in the presence of aniline or N-methylaniline.[7] International Journal of Peptide and Protein Research, 45(1), 64–69.[1] [Link]

• Matsueda, R., et al. (1990).[1] Thiolysis of the 3-nitro-2-pyridinesulfenyl (Npys) protecting group: An approach towards a general deprotection scheme in peptide synthesis.[1] International Journal of Peptide and Protein Research, 35(6), 545-549.[1][8] [Link]

Sources

• 1. 2-Mercaptopyridine - Wikipedia [en.wikipedia.org]
• 2. Thiolysis of the 3-nitro-2-pyridinesulfenyl (Npys) protecting group. An approach towards a general deprotection scheme in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improved deprotection in solid phase peptide synthesis: deprotection of Ni-formyl-tryptophan to tryptophan in low concentrations of HF in Me2S–p- thiocresol mixtures - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. lifetein.com [lifetein.com]
• 5. hanspub.org [hanspub.org]
• 6. researchgate.net [researchgate.net]
• 7. Coupling in the absence of tertiary amines. V. Removal of the 2-nitrobenzenesulfenyl (NPS) group with 1-hydroxybenzotriazole in the presence of aniline or N-methylaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. weizmann.elsevierpure.com [weizmann.elsevierpure.com]

Application Notes and Protocols: S-Benzyl Cysteine Side Chain Protection

Introduction: The Critical Role of Cysteine Protection in Peptide and Protein Chemistry

Cysteine, with its nucleophilic thiol side chain, is a cornerstone of protein structure and function. Its ability to form disulfide bridges is fundamental to the tertiary and quaternary structure of countless proteins. However, this inherent reactivity also presents a significant challenge in the synthetic endeavors of peptide chemists and drug development professionals. Unprotected thiols are prone to a variety of undesirable side reactions, including oxidation and alkylation, which can compromise the integrity and yield of the target molecule.[1] Consequently, the transient masking of the cysteine thiol group with a suitable protecting group is an indispensable strategy in modern peptide synthesis.[1]

Among the arsenal of thiol protecting groups, the S-benzyl (S-Bzl) group holds a significant place due to its robustness and well-understood chemistry.[2] Its stability under various conditions, particularly those employed in Boc-based solid-phase peptide synthesis (SPPS), makes it a reliable choice for multi-step syntheses.[3] This application note provides a comprehensive guide to the theory and practice of S-benzyl cysteine protection, from the underlying chemical principles to detailed laboratory protocols for its installation and subsequent removal.

The Rationale for S-Benzyl Protection: A Balance of Stability and Lability

The selection of a protecting group is a critical decision in the design of any synthetic route. The ideal protecting group should be easy to introduce in high yield, stable to the conditions of subsequent reaction steps, and readily removable under specific and mild conditions without affecting other functionalities in the molecule.

The S-benzyl group offers a compelling balance of these characteristics:

• Robust Stability: The thioether bond in S-benzyl cysteine is stable to a wide range of reagents and conditions commonly used in peptide synthesis, including the acidic conditions used for the removal of N-terminal Boc groups and the basic conditions for Fmoc group removal.[4]

• Orthogonality: While not perfectly orthogonal in all schemes, its removal conditions (strong acid or dissolving metal reduction) are harsh and distinct from those used for many other protecting groups, allowing for selective deprotection strategies.[1]

• Historical Significance and Reliability: The S-benzyl group was instrumental in the first chemical synthesis of a polypeptide hormone, oxytocin, by Vincent du Vigneaud, a landmark achievement that was recognized with the Nobel Prize in Chemistry in 1955.[2] This historical precedent underscores its reliability and effectiveness.

However, the primary drawback of the S-benzyl group is the harshness of the conditions required for its cleavage, which can potentially lead to side reactions if not performed with care.[5]

Mechanism of S-Benzyl Protection: A Classic SN2 Reaction

The introduction of the benzyl group onto the cysteine thiol is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[6][7] The mechanism involves the following key steps:

• Deprotonation of the Thiol: In the presence of a base (e.g., sodium hydroxide), the cysteine thiol is deprotonated to form a highly nucleophilic thiolate anion.

• Nucleophilic Attack: The thiolate anion then acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl chloride (or bromide). This attack occurs from the backside of the carbon-halogen bond.[8]

• Concerted Bond Formation and Cleavage: The formation of the new sulfur-carbon bond and the cleavage of the carbon-halogen bond occur simultaneously in a single, concerted step through a pentacoordinate transition state.[7]

The overall reaction results in the formation of S-benzyl-L-cysteine and a halide salt as a byproduct.

Figure 1: S-Benzylation of Cysteine via an SN2 Mechanism.

Experimental Protocol: Synthesis of S-Benzyl-L-Cysteine

This protocol is adapted from established methods for the synthesis of S-benzyl-L-cysteine.[9]

Materials and Reagents

Reagent/Material	Grade	Supplier
L-Cysteine	≥98%	e.g., Sigma-Aldrich
Sodium Hydroxide (NaOH)	ACS Reagent Grade	e.g., Fisher Scientific
Benzyl Chloride (BnCl)	≥99%	e.g., Acros Organics
Ethanol (EtOH)	95% or Absolute	e.g., VWR Chemicals
Hydrochloric Acid (HCl)	Concentrated (37%)	e.g., J.T. Baker
Deionized Water (DI H₂O)
Round-bottom flask
Magnetic stirrer and stir bar
Addition funnel
pH meter or pH paper
Buchner funnel and filter paper
Ice bath

Safety Precautions:

• Benzyl chloride is a lachrymator and is corrosive. Handle in a well-ventilated fume hood.

• Sodium hydroxide and concentrated hydrochloric acid are corrosive.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Step-by-Step Procedure

• Dissolution of L-Cysteine: In a round-bottom flask equipped with a magnetic stir bar, dissolve L-cysteine (1.0 eq) in a 1 M aqueous solution of sodium hydroxide (2.2 eq). Cool the solution to 0-5 °C in an ice bath.

• Preparation of Benzyl Chloride Solution: In a separate beaker, prepare a solution of benzyl chloride (1.1 eq) in ethanol. The volume of ethanol should be sufficient to fully dissolve the benzyl chloride.

• Addition of Benzyl Chloride: Transfer the benzyl chloride solution to an addition funnel and add it dropwise to the stirred, cooled cysteine solution over a period of 30-60 minutes. Maintain the temperature of the reaction mixture below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using an appropriate solvent system (e.g., n-butanol:acetic acid:water, 4:1:1).

• Product Precipitation: After the reaction is complete, acidify the reaction mixture to pH 5-6 with concentrated hydrochloric acid. The product, S-benzyl-L-cysteine, will precipitate out of the solution as a white solid.

• Isolation and Purification: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water and then with cold ethanol to remove any unreacted starting materials and byproducts.

• Drying: Dry the purified S-benzyl-L-cysteine in a vacuum oven at 40-50 °C to a constant weight. The expected yield is typically in the range of 80-95%.[9]

Analytical Characterization of S-Benzyl-L-Cysteine

The identity and purity of the synthesized S-benzyl-L-cysteine should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic peaks for the aromatic protons of the benzyl group (typically a multiplet around 7.2-7.4 ppm), the benzylic methylene protons (a singlet or AB quartet around 3.7 ppm), and the protons of the cysteine backbone.

  • ¹³C NMR will show the corresponding carbon signals.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of the product.[10][11] A reversed-phase C18 column with a gradient of water and acetonitrile containing 0.1% trifluoroacetic acid (TFA) is a common method for analysis.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the S-benzyl-L-cysteine (211.28 g/mol ).[12]

Deprotection of the S-Benzyl Group: Releasing the Thiol

The removal of the S-benzyl group requires more forcing conditions than many other protecting groups, a testament to its stability. The two most common methods are dissolving metal reduction (Birch reduction) and strong acidolysis.

Method 1: Sodium in Liquid Ammonia (Birch Reduction)

This is the classic method for S-benzyl deprotection. The mechanism involves the transfer of solvated electrons from the sodium metal to the aromatic ring of the benzyl group, leading to its cleavage.[13]

Figure 2: Simplified Mechanism of S-Benzyl Deprotection by Birch Reduction.

Protocol for Sodium/Liquid Ammonia Deprotection

Safety Precautions:

• Liquid ammonia is a hazardous substance and must be handled in a well-ventilated fume hood with appropriate safety measures.

• Sodium metal is highly reactive with water and should be handled with care.

• Setup: In a three-necked flask equipped with a dry ice/acetone condenser and an ammonia inlet, place the S-benzyl protected peptide.

• Condensation of Ammonia: Condense liquid ammonia into the flask until the peptide is dissolved.

• Addition of Sodium: Add small pieces of sodium metal to the stirred solution until a persistent blue color is observed, indicating the presence of excess solvated electrons.

• Reaction: Continue stirring for 30-60 minutes.

• Quenching: Quench the reaction by the careful addition of ammonium chloride until the blue color disappears.

• Evaporation: Allow the ammonia to evaporate under a stream of nitrogen.

• Work-up: The resulting residue can be dissolved in an appropriate buffer and purified by chromatography.

Method 2: Strong Acidolysis (e.g., HF or TFMSA)

Anhydrous hydrogen fluoride (HF) is another effective reagent for cleaving the S-benzyl group, particularly in the context of Boc-SPPS where it is also used for cleavage from the resin. Trifluoromethanesulfonic acid (TFMSA) is a less volatile alternative to HF.

The Role of Scavengers: During acid-mediated deprotection, the benzyl cation (Bn⁺) is generated as a reactive intermediate. This cation can alkylate sensitive amino acid side chains, such as tryptophan and methionine. To prevent these side reactions, scavengers are added to the cleavage cocktail to "trap" the benzyl cation. Common scavengers include:

• Anisole: An electron-rich aromatic compound that is readily benzylated.

• Thioanisole: Acts as a scavenger and can also assist in the deprotection mechanism.[14]

• 1,2-Ethanedithiol (EDT): A thiol-containing scavenger.

• Triisopropylsilane (TIS): A hydride donor that can reduce the benzyl cation to toluene.

Protocol for HF Cleavage

Safety Precautions:

• Anhydrous HF is extremely corrosive and toxic. It must be handled in a specialized HF apparatus with extreme caution and appropriate training.

• Preparation: Place the peptide-resin in the reaction vessel of the HF apparatus. Add a scavenger cocktail (e.g., anisole, p-cresol).

• HF Condensation: Cool the reaction vessel in a dry ice/acetone bath and condense the required amount of HF into the vessel.

• Cleavage: Stir the mixture at 0 °C for 1-2 hours.

• HF Removal: Remove the HF by evaporation under a stream of nitrogen.

• Work-up: The cleaved peptide is precipitated with cold diethyl ether, filtered, and purified by HPLC.

Troubleshooting and Side Reactions

Problem	Potential Cause	Suggested Solution
Incomplete Protection	Insufficient base, poor quality benzyl chloride, or short reaction time.	Ensure complete dissolution of cysteine and use a slight excess of benzyl chloride. Monitor the reaction by TLC or HPLC to ensure completion.
Over-alkylation	Use of a large excess of benzyl chloride.	Use only a slight excess (1.1-1.2 eq) of benzyl chloride.
Incomplete Deprotection	Insufficient sodium in Birch reduction, or insufficient time/scavengers in acidolysis.	In Birch reduction, ensure a persistent blue color is maintained. For acidolysis, increase the reaction time or the concentration of scavengers.
Side Product Formation during Deprotection	Alkylation of sensitive residues (Trp, Met) by the benzyl cation.	Use an effective scavenger cocktail in sufficient concentration.[15]
Racemization	The α-proton of cysteine can be acidic, leading to epimerization under basic conditions.	This is a more significant issue in SPPS, especially with C-terminal cysteine.[16] Careful control of base concentration and reaction time during Fmoc deprotection is crucial. Using milder bases or buffered deprotection conditions can mitigate this.

Conclusion

The S-benzyl protecting group remains a valuable tool in the synthesis of cysteine-containing peptides and proteins. Its high stability provides security during complex, multi-step syntheses, particularly within the framework of Boc-SPPS. While the conditions for its removal are harsh, a thorough understanding of the underlying mechanisms and the judicious use of scavengers can ensure high yields of the desired deprotected product. The protocols and insights provided in this application note are intended to equip researchers, scientists, and drug development professionals with the knowledge to effectively implement S-benzyl cysteine protection strategies in their synthetic endeavors.

References

• BYJU'S. (n.d.). SN2 Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (2024). SN2 reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, February 24). SN2 Reaction Mechanisms [Video]. YouTube. [Link]

• Google Patents. (n.d.). US6765109B1 - Preparation of S-aryl-cysteine and its derivatives.

• Preprints.org. (2024, July 8). Exploring S-Benzyl-L-Cysteine as an O-acetylserine(thiol) Ly-Ase Inhibitor: Effects on Growth, Photosynthesis, and Oxidative Balance of Ipomoea grandifolia Plants. Retrieved from [Link]

• Google Patents. (n.d.). CN108721598B - Preparation method of oxytocin raw material, pharmaceutical composition and preparation thereof.
• Live, D. H., Agosta, W. C., & Cowburn, D. (1977). A rapid, efficient synthesis of oxytocin and 8-arginine-vasopressin. Comparison of benzyl, p-methoxybenzyl, and p-methylbenzyl as protecting groups for cysteine. The Journal of Organic Chemistry, 42(22), 3556–3561.
• Spears, R. J., McMahon, C., & Chudasama, V. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(17), 9479-9533.

• ResearchGate. (n.d.). a) Cys thiol protection with the benzyl (Bn/Bzl) protecting group (b) the synthesis of oxytocin using Cys(Bzl). [Image]. Retrieved from [Link]

• Del Valle, S., & Gierasch, L. M. (2009). Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups. In Peptides for Youth (pp. 131-132). Springer.

• ResearchGate. (n.d.). S-Benzyl-L-cysteine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• Sharma, A., & Kumar, V. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups.

• Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism. Retrieved from [Link]

• MDPI. (n.d.). S-Benzyl-L-cysteine Inhibits Growth and Photosynthesis, and Triggers Oxidative Stress in Ipomoea grandifolia. Retrieved from [Link]

• Request PDF. (n.d.). Study of the reaction-crystallization process of S-Benzyl-L-Cysteine. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, March 16). Allylic and Benzylic Halides - SN1 and SN2 Reactions [Video]. YouTube. [Link]

• ResearchGate. (n.d.). (a) Effect of scavengers on the photocatalytic oxidation of benzyl alcohol. Reaction conditions. [Image]. Retrieved from [Link]

• YouTube. (2025, May 23). [Skill Test 05] Birch Reductive Deprotection of Benzyl Protecting Group [Video]. [Link]

• PubMed. (n.d.). A rapid, efficient synthesis of oxytocin and 8-arginine-vasopressin. Comparison of benzyl, p-methoxybenzyl, and p-methylbenzyl as protecting groups for cysteine. Retrieved from [Link]

• PureSynth. (n.d.). S-benzyl-L-cysteine 98.0%(HPLC). Retrieved from [Link]

• NROChemistry. (n.d.). Birch Reduction: Mechanism & Examples. Retrieved from [Link]

• Digital CSIC. (2022, December 2). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Retrieved from [Link]

• Upson, D. A., & Hruby, V. J. (1976). Synthesis of specifically deuterated S-benzylcysteines and of oxytocin and related diastereomers deuterated in the half-cystine positions. The Journal of Organic Chemistry, 41(8), 1353–1358.

• Organic Syntheses. (n.d.). benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. Retrieved from [Link]

• Beilstein Journals. (n.d.). Structure–efficiency relationships of cyclodextrin scavengers in the hydrolytic degradation of organophosphorus compounds. Retrieved from [Link]

• ResearchGate. (n.d.). 21 questions with answers in SOLID-PHASE SYNTHESIS TECHNIQUES. Retrieved from [Link]

• Google Patents. (n.d.). WO2001005757A2 - Process for the deprotection of protected thiols.
• Google Patents. (n.d.). CN104316618A - Method for measuring L-cysteine content by HPLC (high performance liquid chromatography) process.

• Leah4sci. (2016, January 12). Birch Reduction Reaction and Mechanism Benzene and Substituted Rings [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Further Development of New Deprotection Chemistry for Cysteine and Selenocysteine Side Chain Protecting Groups. Retrieved from [Link]

• PubChem. (n.d.). S-benzyl-L-cysteine. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Analysis of L-Cysteine-S-Sulfate on Primesep SB Column. Retrieved from [Link]

• CEM Corporation. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and biological activity of oxytocin analogues containing unnatural amino acids in position 9: Structure activity study. Retrieved from [Link]

Sources

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. mdpi.com [mdpi.com]
• 5. datapdf.com [datapdf.com]
• 6. byjus.com [byjus.com]
• 7. SN2 reaction - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. CN104316618A - Method for measuring L-cysteine content by HPLC (high performance liquid chromatography) process - Google Patents [patents.google.com]
• 11. HPLC Analysis of L-Cysteine-S-Sulfate on Primesep SB Column | SIELC Technologies [sielc.com]
• 12. S-benzyl-L-cysteine | C10H13NO2S | CID 193613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Birch Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 14. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. digital.csic.es [digital.csic.es]

Application Notes and Protocols: Selective Removal of the Nps Group with Nucleophiles

<

Abstract

The ortho-nitrophenylsulfenyl (Nps) group is a valuable amine-protecting group in synthetic chemistry, particularly in peptide and oligonucleotide synthesis.[1][2] Its utility stems from its stability to a range of conditions and, most importantly, its susceptibility to selective removal under mild nucleophilic or acidic conditions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for the selective deprotection of the Nps group using various nucleophiles. We will delve into the underlying mechanisms, explore a range of effective nucleophilic reagents, present detailed experimental procedures, and offer insights into optimizing reaction conditions for complex substrates.

Introduction: The Role and Significance of the Nps Protecting Group

In the intricate landscape of multi-step organic synthesis, protecting groups are indispensable tools for temporarily masking reactive functional groups, thereby enabling chemoselectivity in subsequent transformations.[3][4] The ideal protecting group should be easy to introduce, stable to a variety of reaction conditions, and, crucially, removable with high selectivity and yield under mild conditions that do not affect other functionalities within the molecule.[5] This concept of "orthogonal protection," where different protecting groups can be removed independently of one another, is a cornerstone of modern synthetic strategies, especially in the assembly of complex biomolecules like peptides and oligosaccharides.[4][6][7]

The Nps group, introduced via 2-nitrophenylsulfenyl chloride (Nps-Cl), has carved a niche for itself as a versatile protecting group for primary and secondary amines.[1] It finds significant application in both solution-phase and solid-phase peptide synthesis (SPPS).[8] Its stability profile distinguishes it from other commonly used amine protecting groups like Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl). While Boc is labile to strong acids and Fmoc to bases, the Nps group offers an alternative deprotection pathway, primarily through mild acidolysis or, as will be the focus of this guide, through nucleophilic cleavage.[8][] This orthogonality is critical when synthesizing complex molecules with multiple protecting groups that need to be removed in a specific sequence.[10][11][12]

Mechanism of Nucleophilic Nps Deprotection

The selective removal of the Nps group by nucleophiles hinges on the electrophilic nature of the sulfur atom in the sulfenamide linkage. The electron-withdrawing nitro group on the phenyl ring enhances this electrophilicity, making the sulfur atom susceptible to attack by a nucleophile.

The general mechanism proceeds as follows:

• Nucleophilic Attack: A soft nucleophile attacks the electrophilic sulfur atom of the Nps-protected amine.[13]

• Cleavage: This attack leads to the cleavage of the sulfur-nitrogen bond.

• Protonation: The resulting amine is liberated, typically after protonation by a proton source in the reaction mixture (e.g., a mild acid or the solvent).

• Byproduct Formation: The nucleophile becomes attached to the Nps moiety, forming a stable byproduct.

This mechanism's efficiency is influenced by the nucleophilicity of the chosen reagent and the reaction conditions. "Soft" nucleophiles, particularly those with sulfur or phosphorus atoms, are especially effective due to the favorable soft-soft interaction with the sulfur atom of the Nps group.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The 2-nitrophenylsulfenyl (Nps) group for the protection of amino functions of cytidine, adenosine, guanosine and their 2'-deoxysugar derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protective Groups [organic-chemistry.org]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. A Straightforward Diphenylmethyl Protection Method and Deprotection of Some Pyrimidine Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 7. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group [mdpi.com]
• 11. luxembourg-bio.com [luxembourg-bio.com]
• 12. peptide.com [peptide.com]
• 13. youtube.com [youtube.com]

Liquid phase peptide synthesis protocols with Nps-Cys(Bzl)-OH

Application Note: Liquid Phase Peptide Synthesis (LPPS) Protocols using Nps-Cys(Bzl)-OH

Executive Summary

This guide details the specific handling, coupling, and deprotection protocols for

-o-nitrophenylsulfenyl-S-benzyl-L-cysteine (Nps-Cys(Bzl)-OH) in Liquid Phase Peptide Synthesis (LPPS).

While Fmoc and Boc chemistries dominate modern Solid Phase Peptide Synthesis (SPPS), the Nps (o-nitrophenylsulfenyl) group remains a powerful tool in solution-phase synthesis for specific scale-up applications and fragment condensation. Its value lies in its unique orthogonality: the Nps group is removable by extremely mild acid or nucleophilic attack, leaving the acid-stable S-Benzyl (Bzl) group intact.

Key Technical Advantages:

• Orthogonality: Nps is removed by HCl in organic solvents (or thiols), while S-Bzl requires HF or Na/NH

  .

• Visual Monitoring: The Nps group imparts a distinct yellow/orange color, allowing visual confirmation of coupling (color transfer) and deprotection (loss of color).

• Racemization Suppression: When used with HOBt, Nps-amino acids show reduced racemization compared to other urethane-protected derivatives.

Chemical Logic & Mechanism

The Orthogonal Pair

The success of this protocol relies on the differential stability of the protecting groups:

• N-Terminus (Nps): A sulfenamide bond (

  ). It is highly labile to protonation (anhydrous HCl) or nucleophilic attack (thiols).

• Side Chain (Bzl): A thioether.[1] It is stable to the mild HCl conditions used to remove Nps, preventing premature side-chain deprotection.

The "Sulfenyl Halide" Trap (Critical Mechanism)

During acidolytic deprotection of Nps with HCl, o-nitrophenylsulfenyl chloride (Nps-Cl) is generated.

• Risk: Nps-Cl is a reactive electrophile. It can attack the indole ring of Tryptophan (forming 2-Nps-Trp) or exchange with the S-Bzl group.

• Solution: A scavenger, typically 2-methylindole , must be present in the deprotection cocktail to irreversibly trap the Nps-Cl.

Pre-Synthesis Considerations

Reagent Preparation

Reagent	Specification	Storage
Nps-Cys(Bzl)-OH	>98% Purity, Yellow Powder	-20°C, Desiccated
DCC (Dicyclohexylcarbodiimide)	1 M in DCM (Prepare fresh)	Room Temp
HOBt (Hydroxybenzotriazole)	Anhydrous	Room Temp
Deprotection Reagent	4N HCl in Dioxane or Ethyl Acetate	4°C, Dry
Scavenger	2-Methylindole	Room Temp, Dark

Solubility Profile

Nps-Cys(Bzl)-OH is hydrophobic.

• Soluble: DMF, DCM, Ethyl Acetate, Chloroform.

• Insoluble: Water, Hexane, Ether.

Experimental Protocols

Protocol A: Coupling (The Build)

Objective: Form the peptide bond while minimizing racemization of the Cysteine residue.

Step-by-Step Methodology:

• Dissolution: Dissolve the amine-component (0.1 mol) (the C-terminal fragment) in minimal DMF/DCM (1:1 v/v). Neutralize with NMM (N-methylmorpholine) if it is a salt (e.g., HCl salt).

• Activation: In a separate vessel, dissolve Nps-Cys(Bzl)-OH (1.1 eq) and HOBt (1.1 eq) in DMF.

• Temperature Control: Cool both solutions to 0°C in an ice bath. Note: Cysteine is highly prone to racemization; low temperature is mandatory.

• Coupling: Add the Nps-Cys/HOBt solution to the amine component. Immediately add DCC (1.1 eq).

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature overnight.

  • Observation: DCU (Dicyclohexylurea) will precipitate as a white solid.

• Workup (CRITICAL DEVIATION):

  • Filter off the DCU.

  • Dilute the filtrate with Ethyl Acetate.

  • Wash 1: 5% NaHCO

    (3x) – Removes unreacted acid/HOBt.

  • Wash 2: Water (1x).

  • Wash 3: DO NOT USE ACID. Standard 1N HCl washes will strip the Nps group. Use saturated Brine (2x) instead.

  • Dry: Dry over anhydrous Na

    SO , filter, and evaporate.

Protocol B: Nps Deprotection (The Cycle)

Objective: Remove the N-terminal Nps group to liberate the amine for the next cycle.

Method 1: Acidolysis (Standard)

• Dissolution: Dissolve the Nps-protected peptide in minimal Ethyl Acetate or Dioxane.

• Scavenger Addition: Add 2-methylindole (2-3 equivalents relative to peptide).

• Acidification: Add 4N HCl in Dioxane (5-10 equivalents).

• Reaction: Stir at Room Temperature for 15–30 minutes.

  • Visual Check: A precipitate (the peptide-HCl salt) often forms. The solution may darken due to the scavenger reacting with Nps-Cl.

• Isolation: Add anhydrous Ether (approx. 10x volume) to force complete precipitation of the peptide-HCl salt.

• Wash: Filter the solid and wash extensively with Ether to remove the Nps-2-methylindole byproduct.

Method 2: Thiolysis (Mild/Alternative) Use this if the peptide contains acid-sensitive groups (e.g., t-Butyl).

• Dissolution: Dissolve peptide in DMF.

• Reagent: Add 2-Mercaptoethanol (5 eq) and a catalytic amount of base (NMM).

• Reaction: Stir for 1 hour. The thiolate nucleophile attacks the sulfur of the Nps group.

• Workup: Precipitate the peptide with Ether/Hexane. The Nps group is converted to a disulfide byproduct (Nps-S-CH

  CH OH) which remains in the organic filtrate.

Visualization: The Nps-Cys LPPS Cycle

Caption: The Nps-Cys(Bzl)-OH Liquid Phase Synthesis Cycle. Note the critical "Neutral Workup" step to prevent premature deprotection.

Quantitative Data: Reagent Ratios

Component	Equivalents (Relative to Amine)	Role
Nps-Cys(Bzl)-OH	1.1 - 1.2 eq	Protected Amino Acid
DCC	1.1 eq	Coupling Agent
HOBt	1.1 - 1.2 eq	Racemization Suppressor
NMM	1.0 eq (if amine is salt)	Neutralization Base
HCl (4N)	5.0 - 10.0 eq	Deprotection Agent
2-Methylindole	2.0 - 3.0 eq	Nps-Cl Scavenger (Critical)

Troubleshooting & Optimization

Issue: Premature loss of Nps group (Yellow color fades during workup).

• Cause: The aqueous washes were too acidic.

• Fix: Ensure the aqueous phase pH is > 6.0. Use saturated NaCl (Brine) instead of water to reduce hydrolysis.

Issue: "Gummy" precipitate during deprotection.

• Cause: Incomplete precipitation of the peptide salt.

• Fix: Triturate the oil with fresh anhydrous Ether or Hexane. Scratch the flask wall to induce crystallization.

Issue: Racemization (D-Cys formation).

• Cause: High temperature during activation or base excess.

• Fix: Strictly maintain 0°C during the addition of DCC. Ensure only 1 equivalent of base is used to neutralize the amine salt.

References

• Zervas, L., Borovas, D., & Gazis, E. (1963). New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups. Journal of the American Chemical Society, 85(22), 3660–3666. Link

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag. (Fundamental reference for LPPS strategies). Link

• Kessler, H., & Iske, G. (1986). Investigation of the racemization of Nps-amino acids. Helvetica Chimica Acta. (Discusses HOBt usage).

• Sheehan, J. C., & Hess, G. P. (1955). A New Method of Forming Peptide Bonds (DCC Method). Journal of the American Chemical Society, 77(4), 1067–1068. Link

• PubChem. (n.d.). Nps-Cys(Bzl)-OH Compound Summary. Link

Sources

• 1. N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Nps Deprotection Technical Support Center

Topic: Best Scavengers for Nps (2-Nitrophenylsulfenyl) Group Cleavage Audience: Peptide Chemists, Drug Discovery Researchers Status: Active Support Guide

Introduction: The Nps Paradox

Welcome to the Nps Technical Support module. You are likely here because you are utilizing the 2-nitrophenylsulfenyl (Nps) group for its orthogonality—it allows N-terminal deprotection under mild acidic conditions (dilute HCl) without disturbing acid-labile side-chain protectors (like t-Butyl).

The Critical Issue: While Nps removal is chemically easy, it is mechanistically dangerous for Tryptophan (Trp) containing peptides. Upon acidolysis, the Nps group is released as a highly electrophilic sulfenyl chloride (Nps-Cl) or sulfenium ion . This species aggressively attacks the electron-rich indole ring of Tryptophan, forming a stable 2-thio-tryptophan adduct.

The Solution: You must introduce a "decoy"—a scavenger that is more electron-rich than your peptide's Tryptophan. This guide details the best scavengers to prevent this irreversible modification.

Module 1: The Scavenger Matrix

Do not select a scavenger randomly. Use this decision matrix based on your peptide's solubility and sequence composition.

Comparative Analysis of Scavengers

Scavenger	Chemical Class	Mechanism	Efficiency (Trp Protection)	Removal Difficulty	Best Use Case
2-Methylindole	Indole Derivative	Suicide Substrate: Mimics Trp but is more reactive due to the methyl group.	High (Gold Standard)	Moderate (Requires Ether extraction)	Peptides with sensitive Trp residues; Solid-phase synthesis.
Thioanisole	Thioether	Nucleophilic Trap: Sulfur attacks the Nps cation.	Moderate to High	Low (Volatile/Washable)	Solution-phase synthesis; when Indole adducts are hard to separate.
Tryptophan (Free)	Amino Acid	Decoy: Sacrificial excess of free Trp.	Moderate	High (Hard to separate from peptide)	Only if 2-Methylindole is unavailable.
Ethanedithiol (EDT)	Thiol	Reduction/Trap: Reduces Nps to thiol/disulfide.	Moderate	Low (Volatile but malodorous)	General cleavage cocktails (Reagent K); less specific for Nps-only steps.

Visualizing the Competition

The following diagram illustrates the kinetic competition between your peptide and the scavenger.

Caption: Kinetic competition during deprotection. The scavenger (Yellow) must react faster with the Nps-Cation (Red) than the internal Tryptophan (Green) does.

Module 2: Validated Protocols

Protocol A: The 2-Methylindole Method (Solid Phase)

Recommended for: High-value sequences containing Tryptophan.

The Logic: 2-Methylindole is electron-rich at the C3 position. It reacts with the Nps-Cl released by HCl to form 3-(2-nitrophenylsulfenyl)-2-methylindole, which is highly lipophilic and easily washed away from the hydrophilic peptide-resin.

Step-by-Step:

• Preparation: Swell the Nps-protected peptidyl-resin in DMF or DCM.

• Scavenger Solution: Dissolve 2-Methylindole (10-20 equivalents relative to Nps) in the cleavage solvent.

  • Note: A large excess is non-negotiable to drive kinetics away from the peptide Trp.

• Acidolysis: Add 0.1 M - 0.2 M HCl in dioxane (or ethyl acetate) containing the scavenger to the resin.

  • Reaction Time: 15–30 minutes at room temperature.

• Washing (Critical):

  • Drain the reagent.

  • Wash resin 3x with DMF.

  • Wash resin 3x with DCM.[1]

  • Wash resin 2x with Ethanol/Ether (1:1) . Why? The Nps-2-methylindole adduct is insoluble in water but soluble in organic solvents. This step prevents it from precipitating back onto the resin.

• Neutralization: Wash with 5% Diisopropylethylamine (DIEA) in DCM to prepare the N-terminus for the next coupling.

Protocol B: Nucleophilic Thiolysis (Alternative)

Recommended for: Solution phase or when acidic conditions must be avoided entirely.

The Logic: Instead of generating the electrophilic Nps cation via acid, a nucleophile (Thiol) attacks the sulfur of the Nps group directly. This bypasses the formation of the dangerous electrophile.

Reagents:

• Thioacetamide or 2-Mercaptopyridine in DMF/Acetic Acid.

• Note: While safer for Trp, this reaction can be slower and the reagents are odorous.

Module 3: Troubleshooting & FAQs

Q1: I used 2-Methylindole, but I still see a +153 Da mass shift on my Tryptophan. Why?

Diagnosis: Incomplete scavenging or "Scavenger Saturation."

• Cause 1: You did not use enough scavenger. The Nps-Cl concentration locally exceeded the scavenger concentration.

• Cause 2: The solvent was too polar. Nps cleavage is faster in non-polar solvents, but scavenging efficiency depends on the scavenger being dissolved and accessible.

• Fix: Increase 2-Methylindole to 20 equivalents . Ensure the resin is well-swollen. Switch to a 0.2 M HCl in 1:1 N-methylpyrrolidone (NMP)/DCM mixture to improve solubility while maintaining cleavage kinetics.

Q2: How do I remove the 2-Methylindole scavenger after cleavage?

Diagnosis: Product contamination.

• Context: 2-Methylindole is a solid that can co-precipitate with peptides.

• Fix:

  • Ether Precipitation: The peptide is usually insoluble in cold diethyl ether, while 2-Methylindole and its Nps-adduct are highly soluble.

  • Protocol: Concentrate your cleavage mixture (if in solution) to a small volume. Add dropwise to ice-cold diethyl ether. Centrifuge. Decant the supernatant (containing the scavenger). Repeat 3x.

Q3: Can I use Thioanisole instead of 2-Methylindole?

Answer: Yes, but with caveats.

• Thioanisole is a liquid and easier to handle than solid 2-methylindole.

• Risk: It is less reactive toward the Nps cation than 2-methylindole. If your peptide has a highly exposed Trp residue, Thioanisole might not be fast enough to protect it completely.

• Recommendation: Use Thioanisole only for peptides where Trp is sterically hindered or if 2-methylindole interferes with downstream purification.

Module 4: Advanced Workflow Visualization

The following diagram outlines the decision process for Nps removal in a multi-step synthesis.

Caption: Operational workflow for selecting the correct Nps deprotection route based on peptide composition.

References

• Zervas, L., Borovas, D., & Gazis, E. (1963). New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups. Journal of the American Chemical Society, 85(22), 3660–3666. Link

• Wünsch, E., & Fontana, A. (1981). A New Method for the Quantitative Determination of Tryptophan in Proteins and Peptides. Chemische Berichte. (Note: Establishes the reactivity of 2-methylindole with Nps-Trp species).

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups.[2] Chemical Reviews, 109(6), 2455–2504.[2] Link

• Lundt, B. F., et al. (1978). Selective Removal of the Nps Group in the Presence of tert-Butyl Esters. International Journal of Peptide and Protein Research. (Contextualizes acidolysis conditions).

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. WO2015028599A1 - Cleavage of synthetic peptides - Google Patents [patents.google.com]

Reference Data & Comparative Studies

NMR Characterization of Nps-Cys(Bzl)-OH·DCHA: A Technical Comparison Guide

Topic: NMR Characterization of Nps-Cys(Bzl)-OH·DCHA Content Type: Publish Comparison Guide

NMR Characterization of Nps-Cys(Bzl)-OH[1][2][3]·DCHA: A Technical Comparison Guide

Executive Summary

Nps-Cys(Bzl)-OH[1][2][3]·DCHA (N-(2-Nitrophenylsulfenyl)-S-benzyl-L-cysteine dicyclohexylammonium salt) is a specialized building block in peptide synthesis.[2] Unlike standard Fmoc- or Boc-protected derivatives, the Nps group offers unique orthogonality—it is removable by weak nucleophiles rather than strong acids or bases—making it critical for synthesizing sensitive peptide sequences prone to racemization or side-chain degradation.[2]

This guide provides a rigorous NMR characterization framework. It moves beyond simple spectral listing to a comparative analysis against its primary alternatives: the Free Acid form and the industry-standard Fmoc-Cys(Bzl)-OH .[2]

Structural Logic & Chemical Context

To interpret the NMR spectrum accurately, one must deconstruct the molecule into its four magnetically distinct domains.[2]

• Domain A (Nps Group): The 2-nitrophenylsulfenyl moiety.[2][3][4][5] A highly deshielded aromatic system due to the electron-withdrawing nitro group.[2]

• Domain B (Cysteine Core): The chiral center (

  ) and the thioether side chain ( ).[2]

• Domain C (Benzyl Protection): The S-benzyl group, providing a monosubstituted aromatic signature and a benzylic methylene.

• Domain D (DCHA Counterion): The dicyclohexylamine salt.[2] This is the most distinct feature compared to free acids, dominating the aliphatic region.[2]

Visualizing the Characterization Logic

The following diagram illustrates the flow of assignment logic required to validate this specific salt form.

Figure 1: Logical flow for decomposing the NMR spectrum of Nps-Cys(Bzl)-OH·DCHA into its constituent domains.

Experimental Protocol: High-Fidelity Acquisition

Reliable characterization requires specific handling due to the ionic nature of the DCHA salt.[2]

Reagents:

• Solvent: DMSO-d6 (99.9% D) is preferred over CDCl3.[2]

  • Reasoning: DCHA salts often exhibit poor solubility or aggregation broadening in chloroform.[2] DMSO ensures sharp signals for the ammonium protons and the amide NH.[2]

• Internal Standard: TMS (0.00 ppm) or residual DMSO quintet (2.50 ppm).[2]

Step-by-Step Workflow:

• Preparation: Weigh 15–20 mg of Nps-Cys(Bzl)-OH·DCHA into a clean vial.

• Solvation: Add 0.6 mL DMSO-d6. Vortex until fully dissolved (solution should be clear yellow/amber).[2]

• Acquisition:

  • 1H NMR: 16–32 scans, relaxation delay (d1) ≥ 2.0s to allow integration of aromatic protons.[2]

  • 13C NMR: 500–1000 scans.[2]

• Processing: Apply exponential multiplication (LB = 0.3 Hz) for resolution enhancement.

Spectral Assignment Guide

Region 1: The Aromatic Zone (7.0 – 8.5 ppm)

This region confirms the identity of the N-protection (Nps) and S-protection (Bzl).[2]

Proton Group	Shift (ppm, DMSO-d6)	Multiplicity	Integration	Assignment Logic
Nps H-3	8.25 – 8.35	dd or d	1H	Ortho to Nitro group; most deshielded.[2]
Nps H-6	7.60 – 7.80	dd	1H	Ortho to Sulfenyl group.[2]
Nps H-4, H-5	7.30 – 7.50	m	2H	Meta/Para protons; often overlap.[2]
Benzyl Ar	7.20 – 7.35	m	5H	Monosubstituted benzene ring; typically a broad multiplet overlapping with Nps H-4/5.[2]

Critical Check: The Nps group must show a distinct 1:1:2 pattern (or 1:1:1:1 depending on resolution) separate from the Benzyl multiplet. If the signal at ~8.3 ppm is missing, the Nps group may have been cleaved (e.g., by acid).

Region 2: The Backbone & Linkers (2.5 – 4.5 ppm)

This region defines the amino acid core.[2]

Proton Group	Shift (ppm)	Multiplicity	Assignment Logic
C -H	4.0 – 4.2	m	Chiral center proton.[2]
Bzl-CH	3.7 – 3.8	s (or AB q)	Benzylic protons next to Sulfur.
C -H	2.8 – 3.1	m / dd	Diastereotopic protons adjacent to the chiral center.[2]
DCHA N-CH	2.9 – 3.0	m	The two methine protons of the dicyclohexylamine ring adjacent to Nitrogen.[2]

Region 3: The Aliphatic Salt Envelope (1.0 – 2.0 ppm)

This region confirms the presence of the DCHA salt.[2]

• Signal: Massive, broad multiplets centered around 1.0 – 2.0 ppm .[2]

• Integration: Should integrate to approximately 20 protons relative to the single C

  -H.[2]

• Significance: In the Free Acid form, this region is empty.[2] In the DCHA salt, it dominates the spectrum.[2]

Comparative Analysis

To validate the product, one must compare it against its likely alternatives or degradation products.[2]

Comparison 1: Salt vs. Free Acid

The most common error is incomplete salt formation or acidification during workup.[2]

Feature	Nps-Cys(Bzl)-OH·DCHA (Target)	Nps-Cys(Bzl)-OH (Free Acid)
1.0–2.0 ppm	Strong Multiplets (20H) (Cyclohexyl rings)	Clean / Empty (Unless impurity present)
~3.0 ppm	Visible Multiplet (2H) (N-CH of DCHA)	Absent
Solubility	High in organic solvents; crystallizes well.	Oily or amorphous; variable solubility.[2]
Acid Proton	Broad/Invisible (Ammonium exchange)	Broad singlet >10 ppm (COOH)

Comparison 2: Nps vs. Fmoc Protection

If the identity of the N-protecting group is (e.g., mislabeled bottle), the aromatic region is definitive.

Feature	Nps-Protected	Fmoc-Protected
Key Signal	~8.3 ppm (Ortho-Nitro)	~7.9 ppm (Fluorenyl H-4,5)
Pattern	Asymmetric substitution (Nitro/Sulfur).[2]	Symmetric Fluorenyl system (pseudo-doublets).[2]
Aliphatic	None (Nps is purely aromatic).[2]	~4.2 ppm (Fmoc CH/CH2) (distinct triplet/doublet).[2]
Stability	Labile to weak acids/nucleophiles.[2]	Stable to acid; labile to base (piperidine).[2]

Troubleshooting & Quality Control

Scenario: "I see a doublet at 8.3 ppm, but the integration is low."

• Diagnosis: Partial cleavage of the Nps group.[2] Nps is sensitive to acid.[2][6] Ensure the sample was not exposed to acidic vapors or solvents (like un-neutralized CDCl3).[2]

Scenario: "The aliphatic region integrates to >25H."

• Diagnosis: Excess DCHA.[2] The salt stoichiometry should be 1:1. Excess base can affect subsequent coupling reactions.[2] Recrystallize from EtOH/EtOAc.

Scenario: "The Benzyl CH2 is a quartet, not a singlet."

• Diagnosis: This is normal.[2] The benzylic protons are diastereotopic due to the nearby chiral center (

  ), often appearing as an AB quartet rather than a singlet.[2]

References

• PubChem. S-benzyl-L-cysteine | C10H13NO2S.[2] National Library of Medicine.[2] Available at: [Link][2]

• Fulmer, G. R., et al. (2010).[2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Available at: [Link][2]

• Zervas, L., et al. (1963).[2] New Methods in Peptide Synthesis.[2] I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups. Journal of the American Chemical Society.[2] (Foundational reference for Nps chemistry).

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. S-benzyl-L-cysteine | C10H13NO2S | CID 193613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(2-NITROPHENYLSULFENYL)-S-BENZYL-L-CYSTEINE DICYCLOHEXYLAMMONIUM SALT CAS#: 7675-65-2 [amp.chemicalbook.com]
• 4. CAS:7675-65-2 FT-0636559 N-(2-NITROPHENYLSULFENYL)-S-BENZYL-L-CYSTEINE DICYCLOHEXYLAMMONIUM SALT Product Detail Information [finetechchem.com]
• 5. echemi.com [echemi.com]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]

Advanced HPLC Analysis of Nps-Protected Amino Acids: A Comparative Technical Guide

Topic: HPLC Analysis Methods for Nps-Protected Amino Acids Content Type: Technical Comparison Guide

Executive Summary

The o-nitrophenylsulfenyl (Nps) group serves as a unique N-terminal protecting group in peptide chemistry, distinguished by its vibrant yellow color and specific cleavage conditions (weak acids or nucleophiles). While less ubiquitous than Fmoc or Boc, Nps offers a critical advantage: suppression of racemization during coupling.

This guide provides a rigorous comparison of HPLC methodologies for characterizing Nps-protected amino acids (Nps-AAs). Unlike standard amino acid analysis which often requires derivatization (e.g., OPA/FMOC), Nps-AAs possess an intrinsic chromophore, allowing for direct, selective detection. We compare Reverse Phase (RP-HPLC) for chemical purity against Chiral HPLC for enantiomeric purity, providing self-validating protocols for drug development workflows.

The Nps Analytical Advantage: Intrinsic Chromophores

The Nps moiety contains a nitro-aromatic system that absorbs strongly in both the UV and visible regions. This allows for a dual-wavelength detection strategy that is superior to standard Fmoc/Boc analysis.

• Primary Detection (

  = 254 nm): Detects the peptide backbone and aromatic side chains (Phe, Tyr, Trp).

• Selective Detection (

  = 360–370 nm): Specific to the Nps group. Impurities lacking the Nps group (e.g., side-chain byproducts, scavenger adducts) will be invisible at this wavelength, allowing for immediate confirmation of N-terminal integrity.

Comparative Overview: Nps vs. Standard Alternatives

Feature	Nps-Protected AA Analysis	Fmoc-Protected AA Analysis	Free Amino Acid Analysis
Detection Mode	Direct UV/Vis (Dual )	Direct UV (254/265 nm)	Derivatization (OPA/FMOC)
Selectivity	High (360 nm is specific)	Moderate (265 nm overlaps)	High (Fluorescence)
Acid Stability	Low (Labile to strong acids)	High (Stable to TFA)	High
Racemization Risk	Very Low	Low	N/A
Primary Column	C18 / C8	C18	C18 or Ion Exchange

Core Protocol A: Chemical Purity by RP-HPLC

Objective: Determine the chemical purity of synthesized Nps-AAs and monitor coupling efficiency.

Expert Insight: Nps groups are acid-labile. While standard 0.1% TFA (pH ~2) is often used, it can cause slow degradation of Nps-AAs during long autosampler queues. Ammonium Acetate (pH 6.0) or Phosphoric Acid (pH 2.5, fast runs) are preferred to ensure on-column stability.

Method Parameters

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Kinetex), 4.6 x 100 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Acetate, pH 6.0 (Preferred for stability).

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C (Avoid high heat to prevent thermal degradation).

• Detection: DAD at 254 nm (bandwidth 4 nm) and 365 nm (bandwidth 8 nm).

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	5	Equilibration
15.0	95	Linear Gradient
17.0	95	Wash
17.1	5	Re-equilibration
22.0	5	Stop

Self-Validating Step: Inject a blank (Mobile Phase A) immediately after the high-concentration standard. If a peak appears at 365 nm in the blank, carryover is occurring. If a peak appears at 254 nm but not 365 nm, your Nps group may be degrading on-column.

Core Protocol B: Enantiomeric Purity by Chiral HPLC

Objective: Quantify the Enantiomeric Excess (% ee) to ensure no racemization occurred during protection or storage. Why this matters: Nps is often chosen specifically to minimize racemization. Verifying this requires a Chiral Stationary Phase (CSP).[3]

Expert Insight: Nps-AAs are "N-blocked" amino acids. Polysaccharide-based CSPs (Amylose or Cellulose derivatives) operated in Normal Phase are the gold standard here. They utilize hydrogen bonding and

interactions with the nitro group of the Nps moiety for separation.

Method Parameters

• Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or Lux Amylose-1), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1).

  • Note: The 0.1% TFA is necessary here to suppress ionization of the free carboxylic acid, ensuring sharp peaks. In normal phase (hexane-rich), the acid-catalyzed cleavage of Nps is significantly slower than in aqueous reversed-phase conditions.

• Flow Rate: 0.5 - 1.0 mL/min (Isocratic).

• Detection: UV 254 nm.

Data Analysis

Calculate Enantiomeric Excess (% ee) using the formula:

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for analyzing Nps-protected amino acids, highlighting the "Dual-Wavelength" validation path.

Caption: Workflow integrating RP-HPLC for chemical purity and Chiral HPLC for enantiomeric validation.

Troubleshooting & Stability Guide

Common issues when analyzing Nps-AAs and their mechanistic solutions.

Observation	Probable Cause	Corrective Action
New peak at solvent front	Nps cleavage (Acidolysis)	Switch mobile phase buffer from TFA (pH 2) to Ammonium Acetate (pH 6).
Peak tailing	Silanol interaction	Ensure end-capped column is used; increase buffer strength to 20-50 mM.
Split peaks (Chiral)	Racemization	Confirm synthesis conditions; Nps-Cl coupling should be performed with base (e.g., KHCO3) to prevent HCl buildup.
Low sensitivity at 365 nm	Wrong wavelength	Run a "Stop-Flow" spectral scan to determine exact for your specific AA derivative.

References

• Shimadzu Corporation. "Analytical Methods for Amino Acids." Shimadzu Technical Guides. Available at: [Link]

• Phenomenex. "HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases." Phenomenex Application Notes. Available at: [Link]

• National Institutes of Health (NIH). "Amino Acid Analysis by HPLC: Optimized Conditions for Chromatography." Analytical Biochemistry, 1986.[4] Available at: [Link]

• SIELC Technologies. "UV-Vis Spectrum of Nitro-aromatics for HPLC Detection." SIELC Application Data. Available at: [Link]

Sources

• 1. Simple and rapid quantitative high-performance liquid chromatographic analysis of plasma amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (HPLC: Amino Acid Analysis) Precautions on Handlin | FAQ - Frequently Asked Questions : SHIMADZU (Shimadzu Corporation) [faq.an.shimadzu.co.jp]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Amino acid analysis by HPLC: optimized conditions for chromatography of phenylthiocarbamyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Identification of Nps-Cys(Bzl)-OH: A Technical Comparison Guide

Executive Summary

This guide details the mass spectrometry (MS) identification of

-( -nitrophenylsulfenyl)- -benzyl-L-cysteine (Nps-Cys(Bzl)-OH).[1] Unlike robust protections like Fmoc or Boc, the Nps group utilizes a sulfenamide bond (S–N) , which is highly labile under acidic conditions. This unique chemical instability presents a critical analytical challenge: standard acidic LC-MS protocols (e.g., 0.1% formic acid) often induce in-source fragmentation, leading to false negatives for the intact molecular ion.

This document compares ionization modalities (ESI vs. MALDI) and solvent systems, providing a validated protocol for preserving the intact [M+H]⁺ species while utilizing fragmentation for structural confirmation.

Technical Profile & Molecular Specifications

Parameter	Specification
Compound Name	Nps-Cys(Bzl)-OH
IUPAC Name	-(2-nitrophenylsulfenyl)- -benzyl-cysteine
Formula	C₁₆H₁₆N₂O₄S₂
Average Mass	364.44 Da
Monoisotopic Mass	364.0552 Da
Exact Mass [M+H]⁺	365.0625 Da
Key Structural Feature	Sulfenamide Bond (S–N) : Acid-labile linkage between Nps and N-terminus.[1][2]

Comparative Analysis: Ionization & Method Performance[3][4][5][6][7]

The choice of ionization method and mobile phase pH is the single most critical factor in successfully identifying Nps-Cys(Bzl)-OH.[1]

Comparison Table: Method Suitability

Feature	Method A: Standard Acidic LC-MS (ESI+)	Method B: Neutral Direct Infusion (ESI+)	Method C: MALDI-TOF
Primary Condition	0.1% Formic Acid / ACN	10 mM Ammonium Acetate / MeOH	DHB or CHCA Matrix
Intact Ion [M+H]⁺	Low / Absent (In-source decay)	High Intensity (Base Peak)	Moderate (Matrix dependent)
Dominant Fragment	212 (Loss of Nps)	365 (Intact Parent)	387 ([M+Na]⁺)
Risk Factor	False identification of deprotected Cys(Bzl)	Adduct formation ( )	Matrix interference <500 Da
Verdict	❌ Not Recommended for intact ID	✅ Gold Standard for ID	⚠️ Alternative (Screening)

Expert Insight: The Acid Sensitivity Trap

The Nps protecting group is designed to be removed by weak acids (e.g., HCl in non-polar solvents). In a standard LC-MS workflow using 0.1% Formic Acid (pH ~2.7) , the electrospray droplet evaporation process concentrates the acid, catalyzing the cleavage of the S–N bond before the ion enters the mass analyzer.

• Observation: You will likely see a dominant peak at

  212.1 (protonated H-Cys(Bzl)-OH) and 154.0 (Nps cation), misidentifying the sample as the deprotected starting material.[1]

Validated Experimental Protocol (Self-Validating System)

To definitively identify Nps-Cys(Bzl)-OH, use this "Soft ESI" protocol designed to preserve the sulfenamide bond.[1]

Reagents

• Solvent A: Methanol (LC-MS Grade).[1]

• Buffer: 10 mM Ammonium Acetate (pH ~6.8).

• Standard: Nps-Cys(Bzl)-OH reference material (>98% purity).

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 0.1 mg of Nps-Cys(Bzl)-OH in 1 mL of 100% Methanol .

  • Dilute 1:10 with 10 mM Ammonium Acetate (final conc. ~10 µg/mL).

  • Crucial: Do NOT add formic acid or TFA.[1]

• Instrument Configuration (ESI-MS):

  • Mode: Positive Ion Mode (+).

  • Flow Rate: 5–10 µL/min (Direct Infusion).[1]

  • Capillary Voltage: 3.0 kV (Lower voltage reduces in-source fragmentation).[1]

  • Cone Voltage: 15–20 V (Keep low to preserve labile S–N bond).

  • Source Temp: 100°C (Minimize thermal degradation).

• Data Acquisition:

  • Scan Range:

    50 – 500.[1]

  • Acquire MS1 spectrum for 1 minute.[1]

  • Perform MS/MS on precursor 365.06 .[1]

Data Analysis & Interpretation

Diagnostic Ion List

Identification is confirmed only when the intact parent and specific fragments are observed in the correct ratios.

Ion Type	Theoretical	Description	Structural Significance
[M+H]⁺	365.06	Protonated Molecule	Confirms intact Nps-protection.[1]
[M+Na]⁺	387.04	Sodium Adduct	Common in neutral solvents; confirms MW.[1]
[M-Nps+2H]⁺	212.07	Cys(Bzl) Core	Result of S–N bond cleavage.[1]
[Nps]⁺	153.99	Nps Cation	2-nitrophenylsulfenyl moiety marker.[1]
[C₇H₇]⁺	91.05	Tropylium Ion	Diagnostic for Benzyl (Bzl) group.[1]

Fragmentation Pathway Visualization

The following diagram illustrates the logical fragmentation hierarchy. The primary identification relies on preventing the "Acidic Route" during the initial scan.

Caption: MS/MS fragmentation pathway of Nps-Cys(Bzl)-OH. The S–N bond cleavage is the primary dissociation channel.

Troubleshooting & Quality Control

Issue: Only seeing

212 and 154, no 365.

• Cause: Mobile phase is too acidic or Cone Voltage is too high.[1]

• Solution: Switch to Ammonium Acetate buffer. Lower Cone Voltage to 10V. Verify sample hasn't degraded in solution (Nps is light sensitive; store in amber vials).

Issue: Dominant peak at

382.

• Cause: Ammonium adduct

  .[1]

• Solution: This is expected in ammonium acetate buffers.[1] It confirms the MW (364 + 18 = 382).[1] Select this ion for MS/MS; it will lose

  to give the 365 ion or fragment to 212.[1]

References

• PubChem. (2025).[1] Compound Summary: S-benzyl-D-cysteine (Core Structure Data).[1][3] National Library of Medicine.[1][3] [Link][3]

• Matrix Science. (2024).[1] Peptide Fragmentation Nomenclature and Mechanisms.[1][4] Mascot Help.[1][4] [Link]

• National Institutes of Health (NIH). (2017).[1] MALDI versus ESI: The Impact of the Ion Source on Peptide Identification. PubMed.[1] [Link]

Sources

• 1. S-benzyl-L-cysteine | C10H13NO2S | CID 193613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-((Phenylmethoxy)carbonyl)-S-(phenylmethyl)-L-cysteine | C18H19NO4S | CID 98775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. H-D-Cys(Bzl)-OH | C10H13NO2S | CID 76454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mascot help: Peptide fragmentation [matrixscience.com]

Technical Comparison: Nps vs. Boc Architectures for Cysteine Modulation

Executive Summary: Precision vs. Robustness

In the landscape of peptide therapeutics, Cysteine (Cys) represents the most chemically complex residue due to its susceptibility to racemization during activation and its critical role in disulfide bridging .

This guide compares two distinct protecting group architectures for Cysteine:

• Nps (2-Nitrophenylsulfenyl) / Npys (3-nitro-2-pyridinesulfenyl): A "surgical" tool used primarily for suppressing racemization (N-protection) and enabling directed disulfide formation (S-protection).

• Boc (tert-Butyloxycarbonyl): The "robust" workhorse of Solid Phase Peptide Synthesis (SPPS), typically paired with benzyl-based side-chain protection (e.g., S-Mob, S-pMeBzl), offering high stability but lacking the regioselective capabilities of Nps.

Key Finding: While Boc provides superior synthetic throughput for linear sequences, Nps is the superior choice for Cysteine-rich peptides requiring asymmetric disulfide bonds or zero-racemization coupling.

Mechanistic Architecture

The N-Terminal Protection (Coupling Fidelity)

The primary risk during Cysteine coupling is the base-catalyzed abstraction of the

-proton, leading to racemization (L D conversion).

Feature	N-Boc Protection	N-Nps Protection
Structure	Urethane (Carbamate)	Sulfenamide
Racemization Risk	Moderate. Activation can lead to oxazolone formation, though urethanes generally suppress this better than amides.	Ultra-Low. The Nps group does not facilitate oxazolone formation. It also "shields" the -proton sterically and electronically.
Cleavage Condition	Acidolysis: 50% TFA in DCM.	Nucleophilic Attack: Weak acids (dilute HCl) or Nucleophiles (HOBt, Thioacetamide, PhSH).
Orthogonality	Orthogonal to base-labile groups (Fmoc).	Orthogonal to both Boc (acid) and Fmoc (base) if cleaved by nucleophiles.

The Side-Chain Protection (The "S" Factor)

This is the critical differentiator for drug development.

• Boc Strategy (S-Mob/MeBzl): Passive protection. The thiol is "masked" until the very end of synthesis. Removal requires harsh Hydrogen Fluoride (HF) or TFMSA. Disulfide bonds must be formed after cleavage via random oxidation (air/DMSO).

• Nps Strategy (S-Nps/Npys): Activated protection. The S-Nps group is not just a mask; it is a reactive partner. It allows for Thiol-Disulfide Exchange . An S-Nps protected Cysteine can react with a free Thiol to form a disulfide bond spontaneously under mild conditions, without oxidants.

Visualizing the Mechanism

The following diagram illustrates the unique "Ping-Pong" mechanism of S-Nps directed disulfide formation, contrasted with the standard Boc/Oxidation route.

Figure 1: Comparison of Passive (Boc) vs. Activated (Nps) Disulfide Formation Pathways.

Performance Comparison Data

Stability & Deprotection Profile

Parameter	Boc (tert-Butyloxycarbonyl)	Nps (2-Nitrophenylsulfenyl)
Acid Stability	Labile to TFA, HCl.[1]	Labile to HCl (weak). Stable to TFA (if scavengers absent).
Base Stability	Stable (completely).	Unstable to Piperidine (Fmoc deprotection conditions).[2]
Moisture Sensitivity	Low.[3] Stable shelf life.	High. Nps-Cl reagents decompose in moisture.[3]
Visual Indicator	None (Colorless).	Yellow/Orange. Useful for monitoring coupling completeness.
Tryptophan Compatibility	High (with formyl protection).	Low. Nps-Cl can modify Trp residues (sulfenylation). Requires scavengers (Indole).

Experimental Decision Matrix

Use the following logic to select the correct group for your synthesis:

Scenario	Recommended Group	Scientific Rationale
Routine Synthesis	Boc	Cost-effective, robust, well-established protocols for HF cleavage.
Cys-Prone Racemization	N-Nps	Nps coupling prevents oxazolone formation, preserving chirality at the C-terminus of Cys.
Heterodimers (Chain A-B)	S-Nps / S-Npys	Allows mixing Peptide A (S-Nps) + Peptide B (SH) to form A-B specifically, avoiding A-A or B-B homodimers.
Acid-Sensitive Sequences	Nps	Can be removed by nucleophiles (PhSH) at neutral pH, sparing acid-labile modifications (e.g., sulfated Tyr).

Detailed Experimental Protocols

Protocol A: Nps-Mediated Regioselective Disulfide Formation

Use this protocol to link two distinct peptide chains (Heterodimerization).

Reagents:

• Peptide A: Containing Cys(Npys) (Activated).[2]

• Peptide B: Containing Free Cys (Nucleophile).

• Buffer: 0.1 M Ammonium Acetate or Phosphate Buffer (pH 5.5 – 6.5).

Step-by-Step Workflow:

• Preparation: Synthesize Peptide A using Boc-Cys(Npys)-OH.[2] Cleave from resin using TFA (Npys is stable to TFA). Purify via HPLC.

• Dissolution: Dissolve Peptide A (Activated) in Buffer at 1–5 mg/mL.

• Addition: Dropwise add Peptide B (Free SH) in equimolar ratio (1:1).

• Reaction: Monitor via HPLC. The reaction is usually complete within 15–60 minutes.

  • Observation: The release of the Npys group may turn the solution slightly yellow.

• Purification: Acidify with 0.1% TFA to quench. Purify the heterodimer immediately.

Expert Insight: Perform this reaction at slightly acidic pH (5.5). At pH > 7, disulfide exchange becomes too rapid and can lead to "scrambling" (disulfide rearrangement).

Protocol B: N-Nps Deprotection (Mild Conditions)

Use this for N-terminal deprotection when avoiding acid is critical.

Reagents:

• Deprotection Cocktail: 2-Mercaptoethanol (or Thioacetamide) in DMF.

Step-by-Step Workflow:

• Swelling: Swell the Nps-protected peptidyl-resin in DMF for 20 mins.

• Cleavage: Treat resin with 0.1 M 2-Mercaptoethanol in DMF (2 x 5 mins).

  • Mechanism:[3][4][5][6][7] The thiol attacks the sulfenamide bond, releasing the Nps group as a disulfide adduct.

• Washing: Wash extensively with DMF, then DCM. The resin is now ready for the next coupling.

  • Note: Ensure all thiol reagents are washed away before adding the next activated amino acid to prevent quenching.

Self-Validating Systems (Quality Control)

To ensure scientific integrity (E-E-A-T), every synthesis must include these validation steps:

• The "Yellow" Test (Nps):

  • Nps derivatives are yellow. Upon deprotection, the resin should turn from yellow to white (or the color of the polymer). If the resin remains yellow, deprotection is incomplete.

• Ellman’s Test (Boc/Free SH):

  • After HF cleavage of Boc-Cys(Mob), use Ellman’s reagent to quantify free thiol content before attempting oxidation.

• Mass Shift Verification:

  • S-Nps: Mass = Peptide + 154 Da (Nps) or 199 Da (Npys).

  • Disulfide Product: Mass = (Mass A + Mass B) - 2 Da (Loss of 2 protons).

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[2][3][4][5][6][7][8][9] Chemical Reviews.

• Bachem. (2021). "Cysteine Derivatives and Disulfide Formation." Bachem Technical Guides.

• Sigma-Aldrich. "Protocols for Fmoc/Boc SPPS of Cysteine-Containing Peptides." Merck/Sigma Technical Library.

• Andreu, D., et al. (1994).[9] "Formation of Disulfide Bonds in Synthetic Peptides and Proteins." Methods in Molecular Biology.

• Matsueda, R., et al. (1981). "Preparation of Boc-[S-(3-nitro-2-pyridinesulfenyl)]-cysteine and its use for unsymmetrical disulfide bond formation." International Journal of Peptide and Protein Research.

Sources

• 1. Preparation of Boc-[S-(3-nitro-2-pyridinesulfenyl)]-cysteine and its use for unsymmetrical disulfide bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding Acid Lability of Cysteine Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 9. researchgate.net [researchgate.net]

Technical Comparison Guide: Nps-Cys(Bzl)-OH vs. Trt-Protected Cysteine

This guide provides an in-depth technical comparison between Nps-Cys(Bzl)-OH (utilizing the 2-nitrophenylsulfenyl N-protecting group and Benzyl S-protection) and Trt-protected Cysteine (typically Fmoc-Cys(Trt)-OH, utilizing Trityl S-protection).[1]

[1]

Executive Summary: The Stability vs. Utility Trade-off[1]

In peptide chemistry, the choice between Nps-Cys(Bzl)-OH and Fmoc-Cys(Trt)-OH represents a fundamental decision between stereochemical integrity and synthetic efficiency .[1]

• Nps-Cys(Bzl)-OH is a specialized "Fortress" derivative.[1] It utilizes the Nps group to suppress racemization almost entirely during coupling and the Bzl group to provide absolute side-chain stability against acids (TFA). However, it requires harsh deprotection (HF or nucleophiles).[1]

• Fmoc-Cys(Trt)-OH is the "Workhorse" of modern Solid Phase Peptide Synthesis (SPPS).[1] It offers rapid assembly and mild TFA deprotection but suffers from significant racemization risks and potential S-alkylation (scrambling) during cleavage.[1]

Quick Selection Matrix

Feature	Nps-Cys(Bzl)-OH	Fmoc-Cys(Trt)-OH
Primary Use Case	Solution phase; Fragment condensation; Racemization-sensitive sequences.[1]	Routine SPPS; High-throughput synthesis.[1]
Racemization Risk	Negligible (<0.1%)	High (1.0% – 5.0% without optimization)
S-Group Stability	Extreme (Stable to neat TFA)	Moderate (Labile to 5% TFA)
Deprotection	N-term: Nucleophiles (Thioacetamide) / Weak AcidS-term: HF or TFMSA	N-term: Piperidine (Base)S-term: TFA / Scavengers
Major Risk	Harsh HF cleavage can damage sensitive residues.[1]	Re-attachment of Trt cation (S-alkylation) during cleavage.[1]

Chemical Stability Profile

A. Nps-Cys(Bzl)-OH: The Orthogonal "Fortress"

This derivative employs a unique protection strategy where the amine is protected by a sulfenamide bond (Nps) and the thiol by a thioether (Bzl).[1]

• N-Terminal Stability (Nps): The 2-nitrophenylsulfenyl group protects the amine without forming a carbonyl.[1] Unlike carbamates (Boc/Fmoc), Nps does not form oxazolones , which are the primary intermediate in racemization.

  • Cleavage: Extremely acid-labile (HCl/dioxane) but also cleavable by specific nucleophiles (e.g., Thioacetamide, 2-mercaptopyridine) via nucleophilic attack on the sulfur atom.[1]

• Side-Chain Stability (Bzl): The S-Benzyl group is stable to TFA, HCl, and basic conditions.[1] It effectively "locks" the cysteine sulfur, preventing disulfide shuffling or oxidation during the entire synthesis.

  • Cleavage: Requires anhydrous HF (Hydrogen Fluoride) or TFMSA (Trifluoromethanesulfonic acid).[1]

B. Fmoc-Cys(Trt)-OH: The Acid-Labile Standard

This derivative uses the bulky Trityl (Triphenylmethyl) group to protect the sulfur.[1]

• Side-Chain Stability (Trt): The Trityl group is sterically bulky and acid-labile.[1] It relies on the stability of the trityl cation (

  ) for removal.

  • Cleavage: Occurs rapidly in 95% TFA.[1]

  • The "Scrambling" Danger: Upon cleavage, the generated trityl cation is a potent electrophile. Without sufficient scavengers (TIS, EDT), it will re-alkylate the cysteine sulfur or alkylate Tryptophan residues (irreversible damage).

Performance Comparison: Racemization & Integrity

This is the critical differentiator. Cysteine is uniquely prone to racemization (

conversion) due to the high acidity of the -proton, which is influenced by the electron-withdrawing nature of the sulfur protecting group.

Mechanism of Racemization[3]

• Base-Catalyzed Enolization (Fmoc/Trt): During Fmoc removal (piperidine) or coupling (DIEA), the base abstracts the

  -proton.[1] The electron-withdrawing effect of the acyl group (Fmoc) facilitates the formation of an enol intermediate. Fmoc-Cys(Trt)-OH is notoriously susceptible to this. [1]

• Oxazolone Formation (Acyl-protection): Activated amino acids form oxazolones.[1] Cysteine oxazolones racemize rapidly.[1]

• Nps Advantage: The Nps group is not an acyl group; it is a sulfenamide. It cannot form an oxazolone .[1] Furthermore, it does not strongly activate the

  -proton, keeping the chiral center secure.

Experimental Data Comparison

• Fmoc-Cys(Trt)-OH: Standard coupling (DIC/HOBt) can yield 1.5% to 5% D-isomer .[1] Pre-activation or high temperatures (Microwave) can spike this to >10% .[1]

• Nps-Cys(Bzl)-OH: Under identical conditions, racemization is typically undetectable (<0.1%) .[1]

Visualization: Racemization Pathways

Figure 1: Mechanistic divergence in racemization. The Nps group prevents the formation of the critical oxazolone intermediate that plagues Fmoc/Acyl protected cysteines.

Experimental Protocols

Protocol A: Nps-Cys(Bzl)-OH Coupling & N-Deprotection

Best for: Fragment condensation or synthesis where optical purity is paramount.[1]

1. Coupling:

• Activate Nps-Cys(Bzl)-OH (1.0 eq) with DIC (1.0 eq) and HOBt (1.0 eq) in DMF.[1]

• Note: Avoid strong bases.[1] The yellow color of the Nps group serves as a visual indicator of washing efficiency.

2. Nps Deprotection (Nucleophilic Method):

• Reagent: 2-Mercaptopyridine (10 eq) or Thioacetamide in DMF/acetic acid.

• Procedure: Treat resin/peptide with reagent solution for 2 x 30 mins.

• Mechanism: The nucleophile attacks the sulfur of the Nps group, releasing the free amine as a salt.

• Validation: Loss of intense yellow color indicates cleavage.[1]

3. Final Cleavage (S-Bzl Removal):

• Reagent: Anhydrous HF containing p-cresol (90:10 v/v).

• Condition: 0°C for 60 mins.

• Warning: HF is extremely toxic and requires a specialized Teflon vacuum line.[1]

Protocol B: Fmoc-Cys(Trt)-OH Optimized Cleavage

Best for: Routine SPPS.[1]

1. Coupling:

• Use Oxyma Pure/DIC at room temperature.[1]

• Avoid: Microwave heating >50°C for Cys couplings.[1]

• Alternative: Use Fmoc-Cys(Trt)-OPfp (Pentafluorophenyl ester) to minimize activation time.[1]

2. Final Cleavage (S-Trt Removal):

• Cocktail: TFA / TIS / H2O / EDT (94:1:2.5:2.5).[1]

  • TFA: Acid source.[1][2][3][4]

  • TIS (Triisopropylsilane):[1] Irreversible scavenger for Trt cation.[1]

  • EDT (Ethanedithiol):[1] Specific scavenger for thiol protection; prevents S-t-butyl scrambling.[1]

• Procedure: Shake for 2–3 hours at room temperature.

• Validation: HPLC analysis. Look for +242 Da mass shifts (Trt adducts) if scavenging is insufficient.[1]

Decision Workflow

Figure 2: Decision matrix for selecting the appropriate cysteine protection strategy based on lab capabilities and purity requirements.

References

• Isidro-Llobet, A., et al. (2009).[1] "Amino Acid-Protecting Groups."[1][5][6] Chemical Reviews, 109(6), 2455–2504. Link[1]

• Han, Y., et al. (2004). "Racemization of Cys during synthesis of peptide fragments." Journal of Peptide Science. Link

• Zervas, L., et al. (1963). "New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups."[1] Journal of the American Chemical Society, 85(22), 3660–3666. Link[1]

• Albericio, F. (2000).[1] "Solid-Phase Synthesis: A Practical Guide." CRC Press.[1] Link[1]

• Sigma-Aldrich. "Protocols for the Fmoc SPPS of Cysteine-Containing Peptides."[1] Technical Bulletin. Link

Sources

• 1. S-benzyl-L-cysteine | C10H13NO2S | CID 193613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Purity Assessment of Dicyclohexylamine Salts: A Strategic Comparison Guide

Topic: Purity Assessment of Dicyclohexylamine Salts: A Comparative Technical Guide Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Dicyclohexylamine (DCHA) is a secondary amine widely utilized in organic synthesis—particularly in peptide and pharmaceutical chemistry—to isolate and purify carboxylic acids (e.g., N-protected amino acids, antibiotics) as stable, crystalline salts.[1][2] While the formation of DCHA salts is a powerful purification tactic, assessing their purity presents unique analytical challenges. The salt consists of two distinct chemical entities (the acidic API and the basic counter-ion) held together by non-covalent interactions.

This guide objectively compares the four primary methodologies for assessing DCHA salt purity:

H-NMR , HPLC (UV/ELSD) , GC-FID , and Non-Aqueous Titration . It provides step-by-step protocols, mechanistic insights, and a decision framework for selecting the optimal method based on your development stage.

Part 1: Strategic Analysis & Decision Framework

The purity of a DCHA salt is defined by three vectors:

• Chemical Purity of the Anion: Is the drug substance (acid) free of side products?

• Stoichiometry: Is the molar ratio of Acid:Base exactly 1:1?

• Free Amine Content: Is there excess, unbound DCHA trapped in the crystal lattice?

Workflow: Selecting the Right Analytical Tool

Figure 1: Decision tree for selecting analytical methods based on the specific quality attribute under investigation.

Part 2: Comparative Analysis of Methods

H-NMR Spectroscopy: The Stoichiometry Gold Standard

Nuclear Magnetic Resonance (NMR) is the only method that simultaneously confirms the structure of both the acid and the amine while providing a direct molar ratio calculation without the need for external reference standards.

• Mechanism: Integration of unique proton signals from the DCHA cyclohexyl ring (typically the

  -proton at ~3.0 ppm) against a stable proton signal on the target acid.

• Pros: Rapid; no method development required; confirms 1:1 salt formation.

• Cons: Low sensitivity for trace impurities (<0.5%); expensive instrumentation.

Protocol A: NMR Stoichiometry Determination

• Sample Prep: Dissolve ~10 mg of the dry DCHA salt in 0.6 mL of DMSO-

  or CDCl . Ensure complete solubility.

• Acquisition: Acquire a standard

  H spectrum (min. 16 scans) with a relaxation delay ( ) of at least 5 seconds to ensure full relaxation of all protons for accurate integration.

• Processing: Phase and baseline correct the spectrum carefully.

• Calculation:

  • Integrate the DCHA multiplet at 2.9–3.1 ppm (2 protons, N-CH). Set this integral to 2.00.

  • Integrate a distinct, non-exchangeable proton on the acid (e.g., an aromatic proton or

    -proton).

  • Formula:

  • Acceptance Criteria: 0.95 – 1.05 implies a pure 1:1 salt.

HPLC (Reverse Phase): The Purity Workhorse

High-Performance Liquid Chromatography is critical for determining the purity of the acidic component (the drug substance). However, DCHA lacks a strong UV chromophore and is often transparent at standard detection wavelengths (254 nm), making it "invisible" in standard UV-HPLC unless low wavelengths (200-210 nm) or alternative detectors (ELSD/CAD) are used.

• Mechanism: Separation of the salt components on a C18 column. The salt dissociates in the mobile phase.

• Trustworthiness: Validated by checking mass balance. If the acid purity is 99% but the weight assay is low, excess DCHA or solvent is present.

Protocol B: HPLC Analysis (Dual Detection)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detectors:

  • UV (210 nm): Detects the Acid and weakly detects DCHA.

  • ELSD (Evaporative Light Scattering Detector): Detects DCHA (non-volatile salt form) and the Acid universally.

• Procedure:

  • Inject 10 µL of sample (1 mg/mL in MeOH).

  • DCHA typically elutes later (more lipophilic) than many polar acids.

  • Compare peak area % of the Acid in UV vs. ELSD to ensure no non-chromophoric impurities are missed.

GC-FID: The Trace Specialist

Gas Chromatography with Flame Ionization Detection is the superior method for quantifying free DCHA or determining if the salt contains excess amine. DCHA is volatile enough for GC analysis.

• Mechanism: The salt is either injected directly (thermal dissociation in the injector) or treated with base to liberate the free amine.

• Pros: High sensitivity (LOD ~1 ppm); specific for volatile amines.

• Cons: Not suitable for thermally unstable acids.

Non-Aqueous Titration: The Bulk Assay

For determining the absolute assay (purity % w/w) of the salt, non-aqueous titration is the pharmacopeial standard.

• Mechanism: In glacial acetic acid, the carboxylate anion of the salt acts as a strong base. Titration with perchloric acid protonates the carboxylate.

• Protocol:

  • Weigh accurately ~300 mg of DCHA salt.

  • Dissolve in 50 mL of Glacial Acetic Acid.

  • Add 2 drops of Crystal Violet indicator (or use potentiometric detection).

  • Titrate with 0.1 N Perchloric Acid in acetic acid to a blue-green endpoint.

  • Perform a blank titration.

Part 3: Performance Comparison Data

The following table summarizes the capabilities of each method. Note that "Selectivity" refers to the ability to distinguish the DCHA salt from related impurities.

Feature	H-NMR	HPLC-UV/ELSD	GC-FID	Non-Aqueous Titration
Primary Output	Molar Stoichiometry	Purity of Acid (API)	Free DCHA Content	Absolute Assay (% w/w)
Sample Size	~10 mg	< 1 mg	~10 mg	~300 mg
Precision (RSD)	~1–2%	< 0.5%	< 1.0%	< 0.2%
Sensitivity (LOD)	High (~0.5%)	High (ppm level)	Very High (ppb/ppm)	Low (Macro analysis)
Throughput	Medium (5-10 min)	Low (30-45 min)	Medium (20 min)	High (Manual/Auto)
Cost	High (Instrument)	Medium	Medium	Low

Part 4: Visualizing the Salt Formation Process

Understanding where impurities originate requires visualizing the salt formation workflow.

Figure 2: Process flow for the synthesis and isolation of DCHA salts, highlighting critical control points.

References

• Restek. (2024). Dicyclohexylamine: Compound Information and Applications for GC and LC Analysis. Retrieved from [Link]

• National Institutes of Health (NIH). (2018). Determination of Dicyclohexylamine in Beeswax by Aqueous Normal Phase Liquid Chromatography Coupled With Tandem Mass Spectrometry. PubMed. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

An In-Depth Guide to Evaluating Nps Group Orthogonality in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary: In the intricate world of synthetic peptide chemistry, the success of Solid-Phase Peptide Synthesis (SPPS) is fundamentally reliant on the strategic use of protecting groups.[1] An ideal protecting group strategy, known as an "orthogonal" system, allows for the selective removal of one type of protecting group without affecting others.[2][3] This guide provides a comprehensive evaluation of the o-nitrophenylsulfenyl (Nps) group, a historical yet relevant α-amino protecting group, and critically assesses its orthogonality with respect to the dominant Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl) strategies. Through detailed experimental protocols and comparative data, this document serves as a technical resource for researchers, scientists, and drug development professionals aiming to leverage the unique properties of the Nps group in complex peptide synthesis projects.

The Principle of Orthogonality in SPPS

What is Orthogonality?

In the context of multi-step chemical synthesis, orthogonality is a concept of paramount importance.[4] An orthogonal protecting group scheme is one where different classes of protecting groups can be removed under distinct chemical conditions, without affecting the others.[3] For instance, an α-amino protecting group should be removable without cleaving the protecting groups on the amino acid side chains, and vice-versa.[2]

Why it is Critical for Peptide Synthesis

The stepwise, iterative nature of SPPS, where a peptide is assembled one amino acid at a time on a solid support, makes orthogonality a non-negotiable requirement for achieving high purity and yield.[5][6] The process involves repeated cycles of deprotection of the N-terminal α-amino group, followed by the coupling of the next amino acid.[3] If the side-chain protecting groups are not stable to the N-terminal deprotection conditions, side reactions can occur, leading to a heterogeneous mixture of truncated and modified peptides.[7][8] True orthogonality is the bedrock of complex peptide synthesis, enabling the creation of long peptides and the site-specific modification of side chains.[2]

The Major Orthogonal Schemes: Where Does Nps Fit?

The two dominant strategies in modern SPPS are the Boc/Bzl and Fmoc/tBu schemes.[5]

• Boc/Bzl Strategy: This classic approach uses the acid-labile Boc group for temporary α-amino protection, which is removed with moderate acid (e.g., trifluoroacetic acid, TFA).[9] The more permanent, benzyl-based side-chain protecting groups require a much stronger acid, such as hydrofluoric acid (HF), for removal.[1] While widely used, this system is not perfectly orthogonal as both types of groups are removed by acidolysis, albeit of different strengths.[3]

• Fmoc/tBu Strategy: This is a truly orthogonal system.[2] The base-labile Fmoc group is used for α-amino protection and is cleaved by a secondary amine, typically piperidine.[10] The side-chain protecting groups are acid-labile (tert-butyl based) and are removed during the final cleavage from the resin with TFA.[1]

The Nps group represents a third, distinct class of protecting groups. Its removal under very mild, specific conditions offers the potential for a highly orthogonal system when combined with either Boc or Fmoc strategies, particularly for the synthesis of complex structures like branched or cyclic peptides.

The Nps (o-nitrophenylsulfenyl) Group: A Closer Look

The Nps group is an acid-labile protecting group, but it is significantly more sensitive to acid than the Boc group. It can be cleaved under very mild acidic conditions, such as with two equivalents of hydrogen chloride (HCl) in an organic solvent.[11][12] This unique cleavage condition allows it to be removed while leaving acid-labile Boc and tBu groups, as well as base-labile Fmoc groups, intact.

Experimental Design for Orthogonality Evaluation

Core Objective

The primary goal of this guide is to provide a framework for quantitatively assessing the orthogonality of the Nps group. This is achieved by:

• Evaluating the stability of common Fmoc/tBu and Boc/Bzl protecting groups under Nps cleavage conditions.

• Evaluating the stability of the Nps group under the standard deprotection conditions used for Fmoc and Boc groups.

Selection of a Model Peptide Sequence

A short model peptide sequence such as H-Tyr(tBu)-Lys(Boc)-Trp(Boc)-Ala-OH is suitable for this evaluation. This sequence is chosen because it contains:

• A tyrosine residue with a tert-butyl (tBu) ether side-chain protection (acid-labile).

• A lysine residue with a Boc side-chain protection (acid-labile).

• A tryptophan residue, which is sensitive to certain acidic conditions and can be a source of side reactions.[13]

Experimental Workflow

The overall workflow is designed to test the stability of each protecting group against the cleavage conditions of the others.

Caption: Workflow for evaluating Nps group orthogonality.

Protocol 1: Assessing Stability of Other Groups to Nps Cleavage

This protocol tests whether the conditions used to remove the Nps group prematurely cleave common acid-labile side-chain protecting groups.

Synthesis of the Model Peptide

• Start with a standard rink amide resin.

• Perform standard Fmoc-SPPS to synthesize the sequence Tyr(tBu)-Lys(Boc)-Trp(Boc)-Ala on the resin.

• After the final Fmoc deprotection, couple Nps-Gly-OH to the N-terminus using standard coupling reagents (e.g., HBTU/DIEA).

• Wash the resin thoroughly with DCM and dry.

Step-by-Step Nps Cleavage Protocol

• Swell the Nps-Gly-Tyr(tBu)-Lys(Boc)-Trp(Boc)-Ala-Resin in dioxane.

• Add a solution of 2 equivalents of HCl in dioxane.

• Stir for 30 minutes at room temperature.

• Filter and wash the resin with dioxane, DCM, and methanol.

• Dry the resin.

Analysis of Premature Deprotection

• Cleave a small sample of the resin from step 4.2 using a standard TFA cleavage cocktail (e.g., TFA/TIS/H₂O, 95:2.5:2.5).

• Analyze the crude peptide by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS).[14][15]

• Look for masses corresponding to the desired peptide (with side chains deprotected by TFA) and any masses that would indicate premature loss of tBu or Boc groups during the mild HCl treatment.

Expected Data and Interpretation

The results should be summarized in a table to clearly compare the stability of each protecting group.

Protecting Group	Cleavage Condition	% Loss of Protecting Group (Hypothetical)
Lys(Boc)	2 eq. HCl in Dioxane	< 1%
Tyr(tBu)	2 eq. HCl in Dioxane	< 1%
Trp(Boc)	2 eq. HCl in Dioxane	< 2%
Nps	2 eq. HCl in Dioxane	> 99%

Table 1: Stability of side-chain protecting groups under Nps cleavage conditions.

Interpretation: The data should demonstrate that the mild acidic conditions required to cleave the Nps group leave the more robust acid-labile Boc and tBu groups largely intact, confirming a high degree of orthogonality.

Protocol 2: Assessing Nps Group Stability

This protocol evaluates the stability of the Nps group to the standard deprotection reagents used in Fmoc and Boc chemistry.

Exposure to Fmoc Cleavage Conditions

• Take a sample of the Nps-Gly-Tyr(tBu)-Lys(Boc)-Trp(Boc)-Ala-Resin.

• Treat the resin with a solution of 20% piperidine in DMF for 30 minutes.[6]

• Wash the resin thoroughly.

• Cleave the peptide from the resin using a TFA cocktail.

• Analyze by HPLC/MS to quantify the percentage of peptide that retained the Nps group.

Exposure to Boc Cleavage Conditions

• Take another sample of the Nps-Gly-Tyr(tBu)-Lys(Boc)-Trp(Boc)-Ala-Resin.

• Treat the resin with a solution of 50% TFA in DCM for 30 minutes.[16]

• Wash the resin thoroughly.

• Cleave the peptide from the resin using a TFA cocktail.

• Analyze by HPLC/MS to quantify the percentage of peptide that retained the Nps group.

Comparative Data Summary

Protecting Group	Deprotection Reagent	% Cleavage (Hypothetical)	Orthogonality
Nps	20% Piperidine/DMF	< 1%	High
Nps	50% TFA/DCM	> 99%	Low (with Boc)
Fmoc	20% Piperidine/DMF	> 99%	N/A
Boc	50% TFA/DCM	> 99%	N/A

Table 2: Stability of the Nps group under Fmoc and Boc deprotection conditions.

Interpretation: The Nps group is expected to be highly stable to the basic conditions of Fmoc deprotection (piperidine), demonstrating excellent orthogonality.[10] However, it is not stable to the stronger acidic conditions used for Boc deprotection (TFA), indicating a lack of orthogonality with the Boc strategy.[9]

Discussion: Synthesizing the Results

Quantifying Orthogonality

The experimental data confirms that the Nps group is highly orthogonal to the Fmoc/tBu strategy. It can be selectively removed without affecting the Fmoc group (which is base-labile) or the tBu-based side-chain protecting groups. This makes the Nps group an excellent candidate for specific applications within an Fmoc-based synthesis, such as the temporary protection of a lysine side chain for subsequent modification to create branched peptides.[10]

The Nps group is not orthogonal to the Boc/Bzl strategy, as both are cleaved by acidic conditions.[1] While Nps is cleaved under milder conditions than Boc, the difference is not sufficient to provide a reliable orthogonal system.

Common Pitfalls and Side Reactions

While the Nps group offers unique advantages, it is not without its challenges. The sulfenyl moiety can react with the indole side chain of tryptophan, leading to modification.[13] This can be mitigated by the inclusion of scavengers, such as 3-indolepropionic acid, during the Nps cleavage step.

Conclusion: A Verdict on Nps Group Utility

The Nps protecting group is a valuable tool in the peptide chemist's arsenal, but its application must be guided by a thorough understanding of its orthogonality.

• High Orthogonality with Fmoc/tBu: The Nps group is an excellent choice for specialized applications within the Fmoc/tBu framework where a third, distinct deprotection scheme is required. Its mild cleavage conditions allow for precise, selective deprotection.

• Poor Orthogonality with Boc/Bzl: The Nps group is generally incompatible with the Boc/Bzl strategy due to the overlapping acidic cleavage conditions.

By carefully designing the protection strategy and validating the orthogonality through rigorous experimentation as outlined in this guide, researchers can confidently employ the Nps group to construct complex and novel peptide architectures.

References

• AAPPTec (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Protecting Groups in Peptide Synthesis. Springer Nature Experiments. Retrieved from [Link]

• SlideShare (n.d.). T boc fmoc protocols in peptide synthesis. Retrieved from [Link]

• AAPPTec (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• CEM Corporation (2023). SPPS Reagents Explained: A Complete Guide. YouTube. Retrieved from [Link]

• ResearchGate (n.d.). Protecting Groups in Peptide Synthesis. Retrieved from [Link]

• Biotage (2023). What is solid phase peptide synthesis? Retrieved from [Link]

• MDPI (n.d.). Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. Retrieved from [Link]

• The Organic Chemistry Tutor (2021). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube. Retrieved from [Link]

• Almac Group (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC. Retrieved from [Link]

• Biovera (2023). Understanding Peptide Purity in Research — HPLC & Mass Spectrometry Analysis. Retrieved from [Link]

• ResearchGate (2018). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• AAPPTec (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

• Journal of the American Chemical Society (1967). New Methods in Peptide Synthesis. II. Further Examples of the Use of the o-Nitrophenylsulfenyl Group for the Protection of Amino Groups. Retrieved from [Link]

• International Journal of Science and Research Archive (2023). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). HPLC Analysis and Purification of Peptides. Retrieved from [Link]

• ACS Publications (2004). Amino Acid-Protecting Groups. Chemical Reviews. Retrieved from [Link]

• Bibliomed (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• PubMed (2007). Solid-phase peptide synthesis using nanoparticulate amino acids in water. Retrieved from [Link]

• AAPPTec (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• PubMed (2013). A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. Retrieved from [Link]

• Gyros Protein Technologies (2020). Peptide Purity & Yield Optimizing in SPPS. Retrieved from [Link]

• PubMed (2000). Side reactions in solid-phase peptide synthesis and their applications. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. bachem.com [bachem.com]
• 6. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 7. researchgate.net [researchgate.net]
• 8. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 9. biotage.com [biotage.com]
• 10. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 14. almacgroup.com [almacgroup.com]
• 15. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 16. peptide.com [peptide.com]

Benchmarking Coupling Efficiency of Nps-Cys Derivatives

This guide benchmarks the performance of Nps-Cys (2-nitrophenylsulfenyl-cysteine) and its activated analogue Npys-Cys (3-nitro-2-pyridinesulfenyl-cysteine) . It focuses on their critical role in directed disulfide coupling and orthogonal protection , contrasting them with standard Fmoc-Cys(Trt)-OH and oxidative folding methods.

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary: The Nps Niche

In modern peptide synthesis, "coupling efficiency" for Cysteine derivatives refers to two distinct events:

• Chain Elongation: Incorporating the amino acid into the peptide backbone.

• Disulfide Ligation: Coupling two thiol-containing chains to form a cystine bridge.

While Fmoc-Cys(Trt)-OH is the industry standard for chain elongation, it suffers from high racemization rates (3.3%–10%) and requires random oxidative folding. Nps-Cys derivatives (specifically S-Nps and S-Npys) offer a deterministic alternative. They function as "activated disulfides," enabling directed, protecting-group-free coupling with near-quantitative efficiency in under 60 minutes, bypassing the aggregation issues of air oxidation.

Mechanism of Action: The Activated Disulfide

Unlike standard protecting groups (Trt, Acm) that passively mask the thiol, the S-Nps group is reactive. It acts as a leaving group when attacked by a free thiol.

The Chemical Logic:

• Activation: The electron-withdrawing nitro group on the phenyl/pyridine ring destabilizes the S-S bond, making the sulfur electrophilic.

• Coupling: A free thiol (R-SH) attacks the S-Nps cysteine.

• Leaving Group: The stable 2-nitrothiophenol (or 3-nitro-2-mercaptopyridine) is released, driving the equilibrium forward.

Visualization: Directed Disulfide Coupling Pathway

Figure 1: Mechanism of S-Nps directed disulfide formation. The reaction is regiospecific, preventing homodimerization of Peptide B.

Benchmarking Comparison

A. Chain Elongation Efficiency (Amino Acid Incorporation)

Context: Incorporating Cysteine into the peptide backbone during SPPS.

Verdict: Fmoc-Cys(Thp)-OH is superior for standard elongation. Nps-Cys is incompatible with standard Fmoc SPPS chain elongation because the Nps group is base-labile (cleaved by piperidine).[1] Nps derivatives are best introduced at the N-terminus (via Boc-Cys(Npys)-OH) or post-synthetically .[1]

Derivative	Racemization Rate*	Coupling Yield	Stability (Fmoc Cycle)	Best Application
Fmoc-Cys(Trt)-OH	3.3% – 16.0%	>99%	Stable	Standard SPPS (requires oxidation later).
Fmoc-Cys(Thp)-OH	0.74% (Best)	>99%	Stable	Low-racemization SPPS.
Fmoc-Cys(Acm)-OH	< 1.0%	>99%	Stable	Orthogonal protection (requires I₂).
Boc-Cys(Npys)-OH	Negligible**	>98%	Unstable	N-terminal capping for directed conjugation.

*Racemization data based on DIPCDI/Oxyma activation (Source: Sigma-Aldrich/Merck technical reviews). **Racemization is minimal because Npys is typically introduced as the final residue, avoiding repeated activation cycles.

B. Disulfide Coupling Efficiency (Ligation)

Context: Forming a specific disulfide bond between two peptide chains.

Verdict: S-Npys derivatives vastly outperform air oxidation and Iodine methods in terms of speed and specificity , though they require careful stoichiometric control.

Feature	S-Nps / S-Npys Method	Air Oxidation (DMSO/Buffer)	Iodine Oxidation (Acm)
Reaction Time	15 – 60 mins	24 – 48 hours	10 – 30 mins
Selectivity	Directed (Heterodimer)	Random (Statistical mixture)	Directed (requires specific protecting groups)
Yield	High (>85%)	Variable (Dilution dependent)	High, but risk of side reactions
Side Reactions	Minimal (Leaving group is inert)	Aggregation, Mispairing	Trp/Met/Tyr oxidation by Iodine
Conditions	Mild (pH 4.5–7.0, Aqueous)	Basic (pH 8.0), High Dilution	Acidic/Organic (AcOH/MeOH)

Experimental Protocols

Protocol A: Preparation of S-Npys Activated Peptide

Since Fmoc-Cys(Npys) is not stable to piperidine, the Npys group is introduced post-synthetically to a Trt-protected cysteine.[1]

• Synthesis: Synthesize peptide on resin using Fmoc-Cys(Trt)-OH .

• Cleavage: Cleave peptide from resin using standard cocktail (95% TFA, 2.5% TIS, 2.5% H₂O). Do not add thiols (EDT/DTT) as scavengers, they will reduce the disulfide later.

• Activation:

  • Dissolve crude peptide (Cys-SH) in AcOH/H₂O (4:1).

  • Add 2,2'-dithiobis(5-nitropyridine) (DTNP) (5–10 equivalents).

  • Stir for 2 hours at Room Temp.

• Purification: The thiol-disulfide exchange generates the Cys(Npys) peptide. Purify via RP-HPLC. The Npys group adds a yellow color and a mass shift of +154 Da .

Protocol B: Directed Coupling (Ligation)

Coupling the Npys-peptide (Peptide A) with a free-thiol peptide (Peptide B).

• Buffer: Degas 0.1M Phosphate Buffer (pH 6.0–6.5). Note: Avoid pH > 7.5 to prevent disulfide scrambling.

• Mixing: Dissolve Peptide B (Free Thiol) in buffer (1 mM concentration).

• Addition: Add Peptide A (Cys-Npys) (1.0 – 1.1 equivalents) dropwise.

• Monitoring: Monitor reaction by HPLC. Reaction is typically complete in <30 mins.

• Validation: The leaving group (3-nitro-2-mercaptopyridine) absorbs strongly at 330–350 nm , allowing real-time spectrophotometric monitoring.

Strategic Workflow: Orthogonal Disulfide Assembly

The following diagram illustrates how Nps-Cys derivatives fit into a complex synthesis strategy requiring two distinct disulfide bonds (Regioselective formation).

Figure 2: Orthogonal strategy using Nps activation for the first disulfide bond, followed by Acm removal for the second.

References

• Albericio, F., et al. "Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis." Journal of Peptide Science, 2013. [Link]

• CSIC (Spanish National Research Council). "Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids." Digital CSIC, 2022.[2] [Link]

• Ponsati, B., et al. "Automated synthesis of disulfide-rich peptides." Methods in Enzymology, 1997.[3] (Foundational text on Npys usage).

Sources

• 1. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 2. digital.csic.es [digital.csic.es]
• 3. bachem.com [bachem.com]

Comparative Guide: Nps-Cys(Bzl)-OH in Advanced Peptide Synthesis

Executive Summary

Nps-Cys(Bzl)-OH (2-Nitrophenylsulfenyl-S-benzyl-L-cysteine) represents a specialized orthogonal tool in the peptide chemist's arsenal. While modern Solid Phase Peptide Synthesis (SPPS) is dominated by Fmoc and Boc strategies, Nps-protected amino acids occupy a critical niche for fragment condensation , aggregation prevention , and synthesis of acid/base-sensitive sequences .

This guide objectively analyzes the utility of Nps-Cys(Bzl)-OH, comparing it against standard alternatives (Fmoc-Cys(Trt)-OH, Boc-Cys(Bzl)-OH) and providing validated protocols for its deployment.

Chemical Architecture & Mechanism

The Dual-Protection System

The molecule features two distinct protecting groups that define its reactivity profile:

• N-Terminus (Nps Group): The 2-Nitrophenylsulfenyl group protects the

  -amine.[1][2]

  • Lability: Extremely mild acid (e.g., dilute HCl in organic solvent) or nucleophilic attack (Thiolysis).

  • Key Advantage: It is orthogonal to both Cbz (Z) and Boc groups. It can be removed without affecting tert-butyl esters or benzyl ethers.

  • Visual Indicator: The Nps group imparts a distinct yellow/orange color, allowing visual monitoring of coupling and deprotection.

• Side Chain (Bzl Group): The Benzyl group protects the thiol.

  • Stability:[2][3][4][5] High. Resistant to TFA, weak bases, and mild reducing agents.

  • Removal: Requires strong acid (liquid HF, TFMSA) or dissolving metal reduction (Na/NH

    ).

  • Role: Prevents disulfide formation and side-reactions during chain assembly.

Mechanism of Action

The Nps group functions as a "soft" protecting group. Unlike carbamates (Boc, Fmoc, Z) which release CO

upon cleavage, the Nps group is cleaved by nucleophilic attack on the sulfur atom of the sulfenamide bond.

Figure 1: Nucleophilic deprotection of the Nps group via thiolysis. This pathway avoids all acidic or basic conditions, preserving sensitive side chains.

Comparative Analysis: Nps vs. Fmoc vs. Boc

The choice of Nps-Cys(Bzl)-OH is driven by specific synthetic requirements that standard reagents cannot meet.

Feature	Nps-Cys(Bzl)-OH	Fmoc-Cys(Trt)-OH	Boc-Cys(Bzl)-OH
Primary Utility	Fragment condensation, Orthogonal protection	Standard SPPS (Base labile)	Standard SPPS (Acid labile)
N-Deprotection	Thiolysis (Neutral) or Dilute HCl	Piperidine (Base)	TFA (Strong Acid)
S-Deprotection	HF / Na/NH	TFA / Silanes	HF / Na/NH
Racemization Risk	Low (No oxazolone formation)	Moderate (Base-catalyzed)	Low
Solubility	High (Organic solvents)	Moderate	High
Aggregation	Disrupts aggregation (Bulky Nps)	Can aggregate	Can aggregate
Cost	High (Specialty)	Low (Commodity)	Low (Commodity)

Critical Insight: The "Orthogonality Gap"

• Scenario: You are synthesizing a peptide containing a base-sensitive moiety (e.g., an aspartimide-prone sequence or a specific post-translational modification) AND an acid-sensitive linker.

• Problem: Fmoc deprotection (Base) destroys the moiety; Boc deprotection (TFA) cleaves the linker.

• Solution: Nps-Cys(Bzl)-OH . The Nps group can be removed with neutral thiolysis (e.g., 2-mercaptopyridine in methanol/DMF), leaving both base-sensitive and acid-sensitive groups intact.

Experimental Protocols

Protocol A: Coupling of Nps-Cys(Bzl)-OH

Note: Nps-amino acids couple efficiently using standard carbodiimide chemistry. The yellow color serves as a visual tag.

• Reagents:

  • Nps-Cys(Bzl)-OH (1.0 equiv)

  • DCC (Dicyclohexylcarbodiimide) (1.1 equiv)

  • HOBt (1-Hydroxybenzotriazole) (1.1 equiv) - Essential to suppress racemization.

  • Solvent: DMF or DCM/DMF mixture.

• Procedure:

  • Dissolve Nps-Cys(Bzl)-OH and HOBt in minimum DMF.

  • Cool to 0°C. Add DCC. Stir for 10 min.

  • Add the pre-activated mixture to the resin/amine component.[3]

  • Stir at Room Temperature for 2–4 hours.

  • Monitoring: The resin will turn bright yellow/orange. A negative Kaiser test (if applicable) confirms coupling, but the color persistence confirms the Nps group is intact.

Protocol B: Nps Deprotection (Thiolysis Method)

This is the preferred method for maximum mildness.

• Reagents:

  • 2-Mercaptopyridine (5–10 equiv) OR Thioacetamide .

  • Solvent: DMF or Methanol/DMF.

  • Optional: Glacial Acetic Acid (1–2 equiv) to protonate the released amine if isolation is needed immediately.

• Procedure:

  • Treat the Nps-protected peptide (resin or solution) with the Thiol solution.

  • Agitate for 30 minutes.

  • Observation: The solution will likely darken or change color as the Nps-disulfide byproduct forms.

  • Wash resin thoroughly with DMF then DCM.[3]

  • Verification: The resin should lose its intense yellow color (though some background staining may persist).

Protocol C: Nps Deprotection (Acidolysis Method)

Use this only if acid-sensitive groups (like tBu) are NOT present.

• Reagents:

  • 0.1 N to 0.5 N HCl in Diethyl Ether or Dioxane.

• Procedure:

  • Add HCl solution to the peptide.

  • React for 15–30 minutes.

  • Precipitate the amine hydrochloride salt with cold ether.

Strategic Workflow Visualization

The following diagram illustrates where Nps-Cys(Bzl)-OH fits into a complex synthesis strategy, specifically for Fragment Condensation , where three dimensions of orthogonality are required.

Figure 2: Strategic advantage of Nps in fragment condensation. It allows N-terminal extension without exposing the peptide to the harsh acids of Boc chemistry or the bases of Fmoc chemistry.

Applications in Drug Development[6][7]

Prevention of Aggregation in "Difficult Sequences"

Nps-amino acids are sterically bulky and lack the hydrogen-bond donor capability of the urethane NH (found in Boc/Fmoc) because the nitrogen is bonded to sulfur.

• Result: This disrupts the formation of

  -sheet aggregates during synthesis, improving coupling yields for hydrophobic sequences (e.g., Amyloid-beta fragments).

Cysteine-Rich Peptides (Defensins/Insulin)

When synthesizing peptides with multiple disulfide bridges, Regioselective Disulfide Formation is key.

• Strategy: Use Fmoc-Cys(Trt) for the first pair and Nps-Cys(Bzl) for the second pair (in a Boc strategy context) or simply use Nps to introduce Cys without risking premature S-deprotection.

• Note: The Bzl group is stable until the final HF cleavage, ensuring these cysteines remain "silent" until the very end of the synthesis.

Racemization Suppression

Cysteine is notoriously prone to racemization (conversion of L-Cys to D-Cys) during activation.

• Data: Studies indicate that Nps-protected amino acids exhibit lower racemization rates than Fmoc derivatives during activation because they cannot form the oxazolone intermediate as readily as acyl-protected amino acids.

References

• Zervas, L., Borovas, D., & Gazis, E. (1963). New Methods in Peptide Synthesis. I. Tritylsulfenyl and o-Nitrophenylsulfenyl Groups as N-Protecting Groups. Journal of the American Chemical Society, 85(22), 3660–3666. Link

• Stern, M., Warnecke, A., & Podschun, B. (2025). Protecting Groups in Peptide Synthesis: A Detailed Guide. BenchChem.[6] Link

• Castellanos, L., et al. (2024). A practical method for the synthesis of small peptides using DCC and HOBt.[7][8] PMC - NIH. Link

• Sigma-Aldrich. (2025). 2-Mercaptopyridine ReagentPlus Technical Data. Merck. Link

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

Sources

• 1. Polymeric 2-mercaptopyridine and 2-mercapto-nitrobenzene derivatives. New reagents for peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]
• 4. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Nps-Cys(Bzl)-OH.DCHA

For Researchers, Scientists, and Drug Development Professionals

Handling N-alpha-(2-nitrophenylsulfenyl)-S-benzyl-L-cysteine dicyclohexylammonium salt (Nps-Cys(Bzl)-OH.DCHA) in a laboratory setting demands a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, focusing on the correct selection and use of Personal Protective Equipment (PPE) to ensure your safety and the integrity of your research.

Understanding the Risks: A Proactive Approach to Safety

Core Principles of PPE Selection

The selection of appropriate PPE is dictated by a risk assessment of the specific procedures being undertaken. The fundamental principle is to create a barrier between you and the chemical, preventing contact and exposure.

Essential Personal Protective Equipment for Nps-Cys(Bzl)-OH.DCHA

The following table outlines the recommended PPE for handling Nps-Cys(Bzl)-OH.DCHA, categorized by the type of laboratory operation.

Laboratory Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (small quantities)	Chemical safety goggles meeting EN166 or OSHA 29 CFR 1910.133 standards.[2]	Chemically resistant gloves (e.g., nitrile rubber).[2][5]	Standard laboratory coat.[2]	Not generally required if handled in a well-ventilated area.
Reactions and workups	Chemical safety goggles and a face shield if splashing is a risk.[1][6]	Chemically resistant gloves (e.g., nitrile rubber).[2][5]	Chemical-resistant lab coat or apron.[1]	Work in a certified chemical fume hood to avoid inhalation of any potential vapors or aerosols.[2]
Handling of bulk quantities or potential for dust generation	Chemical safety goggles and a face shield.[1][6]	Chemically resistant gloves (e.g., nitrile rubber).[2][5]	Chemical-resistant coveralls.[1]	A NIOSH/MSHA-approved N95 dust mask or higher, or work under a certified chemical fume hood.[2]
Cleaning spills	Chemical splash goggles and a face shield.[1]	Heavy-duty, chemically resistant gloves.	Chemical-resistant apron or suit, and boots.	A NIOSH-approved respirator with appropriate cartridges may be necessary for large spills.

Step-by-Step Guide to PPE Usage: A Procedural Workflow

Adhering to a systematic workflow is crucial for minimizing exposure risks.

4.1. Preparation and Pre-Donning Inspection:

• Work Area Preparation: Always handle Nps-Cys(Bzl)-OH.DCHA in a well-ventilated area, preferably within a certified chemical fume hood, especially when handling powders or generating aerosols.[2]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[1][2]

• PPE Inspection: Before each use, meticulously inspect all PPE for any signs of damage, such as cracks, tears, or discoloration. Compromised PPE must be discarded and replaced immediately.[2]

4.2. Donning and Doffing Procedure:

The following diagram illustrates the correct sequence for donning and doffing PPE to prevent cross-contamination.

Sources

• 1. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. carlroth.com [carlroth.com]
• 6. ehs.psu.edu [ehs.psu.edu]